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  • Product: 5,10-Dihydrophencomycin methyl ester
  • CAS: 193421-85-1

Core Science & Biosynthesis

Foundational

A Technical Guide to 5,10-Dihydrophencomycin Methyl Ester: A Novel Phenazine from a Marine Source

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative. The document details its natural s...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative. The document details its natural source, presents generalized experimental protocols for its isolation and quantification based on established methods for related compounds, and discusses its known biological activities in the context of the broader class of phenazine antibiotics.

Natural Source

5,10-Dihydrophencomycin methyl ester is a naturally occurring compound isolated from an unidentified marine Streptomyces species.[1] This discovery highlights the potential of marine actinomycetes as a source of novel secondary metabolites with potential pharmaceutical applications. Streptomyces are well-known producers of a wide array of bioactive compounds, including numerous phenazine derivatives.[2]

Experimental Protocols

Generalized Protocol for Isolation and Purification of Phenazine Derivatives

This protocol is a composite of methodologies described in the literature for similar compounds and should be optimized for the specific Streptomyces strain and target molecule.

I. Fermentation:

  • Culture: Inoculate the marine Streptomyces sp. in a suitable liquid medium (e.g., GYM medium) and incubate for an appropriate period (typically 7-14 days) to allow for the production of secondary metabolites.[7]

  • Culture Conditions: Maintain optimal temperature, pH, and aeration for the specific strain to maximize the yield of phenazine compounds.

II. Extraction:

  • Separation of Biomass and Supernatant: Centrifuge the culture broth to separate the mycelium from the supernatant.

  • Solvent Extraction:

    • Supernatant: Extract the filtered supernatant with an equal volume of a non-polar solvent such as ethyl acetate.

    • Mycelium: Extract the mycelial cake with a polar solvent like methanol or acetone.

  • Concentration: Evaporate the organic solvents under reduced pressure to obtain the crude extracts.

III. Chromatographic Purification:

  • Initial Fractionation: Subject the crude extract to column chromatography using a stationary phase like silica gel and a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to separate the components based on polarity.

  • Thin Layer Chromatography (TLC): Monitor the fractions using TLC to identify those containing the desired phenazine compounds, often visualized by their characteristic color or under UV light.

  • High-Performance Liquid Chromatography (HPLC): Purify the enriched fractions further using preparative or semi-preparative HPLC with a suitable column (e.g., C18) and a mobile phase gradient (e.g., water-acetonitrile or water-methanol) to isolate the pure 5,10-Dihydrophencomycin methyl ester.[3][8][9]

IV. Structure Elucidation:

  • Spectroscopic Analysis: Determine the chemical structure of the purified compound using nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR) and mass spectrometry (MS).[2][5]

Quantitative Analysis

The concentration of 5,10-Dihydrophencomycin methyl ester in culture extracts can be determined using the following methods:

  • High-Performance Liquid Chromatography (HPLC): HPLC with a UV-Vis or diode array detector is a common method for quantifying phenazines.[3][8][9] A standard curve should be prepared using the purified compound.

  • Capillary Zone Electrophoresis (CZE): CZE offers a rapid and reliable method for the quantitative analysis of phenazine compounds in fermentation broths.[4][10]

Quantitative Data

Specific quantitative data for the yield and purity of 5,10-Dihydrophencomycin methyl ester from its natural source are not available in the reviewed literature. However, the biological activity has been qualitatively described.

Table 1: Known Biological Activity of 5,10-Dihydrophencomycin Methyl Ester

CompoundActivity TypeTarget OrganismsPotencyReference
5,10-Dihydrophencomycin methyl esterAntibioticEscherichia coli, Bacillus subtilisWeak[1]

To provide a broader context, the following table summarizes the activities of other well-known phenazine compounds.

Table 2: Representative Biological Activities of Other Phenazine Compounds

CompoundProducing Organism(s)Biological ActivityReference(s)
PyocyaninPseudomonas aeruginosaAntibacterial, antifungal, virulence factor, redox signaling[11]
Phenazine-1-carboxylic acid (PCA)Pseudomonas spp., Streptomyces spp.Broad-spectrum antibiotic, antifungal[12]
PhencomycinStreptomyces sp.Antibacterial against Gram-positive bacteria[7]

Visualizations

Generalized Phenazine Biosynthesis Pathway

The biosynthesis of phenazines generally proceeds from the shikimic acid pathway, with chorismic acid being a key precursor.[13][14]

phenazine_biosynthesis cluster_shikimate Shikimic Acid Pathway cluster_phenazine Core Phenazine Biosynthesis cluster_derivatives Derivative Formation E4P Erythrose-4-phosphate Chorismate Chorismic Acid PEP Phosphoenolpyruvate DHHA trans-2,3-dihydro-3- hydroxyanthranilic acid Chorismate->DHHA phz genes Phenazine_core Phenazine Core Structure DHHA->Phenazine_core phz genes PCA Phenazine-1-carboxylic acid Phenazine_core->PCA Phencomycin Phencomycin PCA->Phencomycin Modification Dihydrophencomycin 5,10-Dihydrophencomycin methyl ester Phencomycin->Dihydrophencomycin Reduction & Esterification isolation_workflow Fermentation 1. Fermentation of Streptomyces sp. Extraction 2. Solvent Extraction (Supernatant & Mycelium) Fermentation->Extraction Crude_Extract Crude Extract Extraction->Crude_Extract Column_Chromo 3. Column Chromatography Crude_Extract->Column_Chromo TLC_Monitor 4. TLC Monitoring Column_Chromo->TLC_Monitor HPLC_Purify 5. HPLC Purification TLC_Monitor->HPLC_Purify Pure_Compound Pure Compound (5,10-Dihydrophencomycin methyl ester) HPLC_Purify->Pure_Compound Structure_Elucid 6. Structure Elucidation (NMR, MS) Pure_Compound->Structure_Elucid Bio_Assay 7. Biological Activity Assays Pure_Compound->Bio_Assay phenazine_signaling Phenazine Phenazine Compound (e.g., 5,10-Dihydrophencomycin methyl ester) ROS Reactive Oxygen Species (ROS) Generation Phenazine->ROS Redox Redox Cycling & Electron Shuttling Phenazine->Redox Gene_Reg Gene Expression Regulation Phenazine->Gene_Reg Antibiosis Antibiosis ROS->Antibiosis Survival Anaerobic Survival Redox->Survival Biofilm Biofilm Formation Gene_Reg->Biofilm Virulence Virulence Factor Expression Gene_Reg->Virulence

References

Protocols & Analytical Methods

Method

Application Notes and Protocols: Synthesis of 5,10-Dihydrophencomycin Methyl Ester

For Research Use Only Abstract Introduction 5,10-Dihydrophencomycin methyl ester is a reduced form of phencomycin methyl ester. Phencomycin itself is a phenazine antibiotic that has been isolated from microorganisms such...

Author: BenchChem Technical Support Team. Date: November 2025

For Research Use Only

Abstract

Introduction

5,10-Dihydrophencomycin methyl ester is a reduced form of phencomycin methyl ester. Phencomycin itself is a phenazine antibiotic that has been isolated from microorganisms such as Streptomyces and Burkholderia species. The dihydro- form represents a reduced state of the phenazine core, which can be crucial for its biological activity and mechanism of action. This document outlines a plausible three-stage chemical synthesis for obtaining 5,10-Dihydrophencomycin methyl ester for research and development purposes. The proposed synthesis involves:

  • Synthesis of the key intermediate, Phenazine-1,6-dicarboxylic acid (PDC).

  • Selective mono-esterification of PDC to yield Phencomycin methyl ester.

  • Reduction of the phenazine core to afford the final product, 5,10-Dihydrophencomycin methyl ester.

Proposed Synthesis Workflow

The overall proposed synthetic pathway is depicted below.

Synthesis_Workflow cluster_0 Stage 1: PDC Synthesis cluster_1 Stage 2: Selective Mono-esterification cluster_2 Stage 3: Reduction A 2,3-Diaminobenzoic Acid B Oxidative Dimerization A->B [O] C Phenazine-1,6-dicarboxylic acid (PDC) B->C D Phencomycin methyl ester C->D Methanol, Alumina E 5,10-Dihydrophencomycin methyl ester D->E H2, Pd/C or Na2S2O4

Caption: Proposed multi-stage synthesis of 5,10-Dihydrophencomycin methyl ester.

Experimental Protocols

Stage 1: Synthesis of Phenazine-1,6-dicarboxylic acid (PDC)

This stage is based on an oxidative dimerization of 2,3-diaminobenzoic acid.

Materials and Reagents:

Reagent/MaterialFormulaM.W. ( g/mol )QuantityRole
2,3-Diaminobenzoic acidC₇H₈N₂O₂152.1510.0 gStarting Material
Sodium hydroxideNaOH40.00As neededBase
Potassium ferricyanideK₃[Fe(CN)₆]329.2450.0 gOxidizing Agent
Hydrochloric acidHCl36.46As neededAcidification
Deionized waterH₂O18.02~2 LSolvent
DichloromethaneCH₂Cl₂84.93As neededExtraction Solvent

Protocol:

  • Dissolve 10.0 g of 2,3-diaminobenzoic acid in 500 mL of 1 M sodium hydroxide solution in a 2 L beaker with stirring.

  • In a separate beaker, dissolve 50.0 g of potassium ferricyanide in 500 mL of deionized water.

  • Slowly add the potassium ferricyanide solution to the 2,3-diaminobenzoic acid solution over 30 minutes with vigorous stirring.

  • Continue stirring the reaction mixture at room temperature for 12 hours. The solution will darken, and a precipitate may form.

  • After 12 hours, cool the mixture in an ice bath and acidify to pH 2 by the slow addition of concentrated hydrochloric acid. A yellow-green precipitate will form.

  • Filter the precipitate using a Buchner funnel and wash with cold deionized water (3 x 100 mL).

  • The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water or by extraction. For extraction, suspend the crude solid in water, basify to dissolve, and extract with dichloromethane to remove non-acidic impurities. Re-acidify the aqueous layer to precipitate the purified product.

  • Dry the purified Phenazine-1,6-dicarboxylic acid (PDC) in a vacuum oven at 60°C.

Stage 2: Selective Mono-esterification to Phencomycin methyl ester

This protocol utilizes alumina as a catalyst for selective mono-esterification.[1]

Materials and Reagents:

Reagent/MaterialFormulaM.W. ( g/mol )QuantityRole
Phenazine-1,6-dicarboxylic acidC₁₄H₈N₂O₄268.235.0 gStarting Material
MethanolCH₃OH32.04250 mLReagent/Solvent
Alumina (activated, neutral)Al₂O₃101.9650 gCatalyst/Support
DichloromethaneCH₂Cl₂84.93As neededExtraction Solvent
Sodium bicarbonateNaHCO₃84.01As neededBase

Protocol:

  • Activate neutral alumina by heating at 200°C for 4 hours under vacuum. Allow to cool to room temperature in a desiccator.

  • Dissolve 5.0 g of PDC in 100 mL of methanol.

  • Add 50 g of activated alumina to a round-bottom flask and add the methanolic solution of PDC.

  • Remove the solvent under reduced pressure to obtain a free-flowing powder of PDC adsorbed onto the alumina.

  • Suspend the alumina with the adsorbed PDC in 250 mL of methanol and reflux the mixture for 24 hours.

  • After reflux, cool the mixture and filter to remove the alumina. Wash the alumina with hot methanol (3 x 50 mL).

  • Combine the filtrates and evaporate the solvent under reduced pressure.

  • The residue will contain a mixture of starting material, the desired mono-ester, and the di-ester.

  • Purify the residue using column chromatography on silica gel. A gradient elution with dichloromethane and methanol is recommended. Alternatively, an acid-base extraction can be employed. Dissolve the residue in dichloromethane and extract with a saturated sodium bicarbonate solution. The unreacted dicarboxylic acid will move to the aqueous phase. The organic phase will contain the mono- and di-esters. After separation, the mono-ester can be purified from the di-ester by chromatography.

Stage 3: Reduction to 5,10-Dihydrophencomycin methyl ester

Two alternative methods are provided for the reduction of the phenazine core.

Method A: Catalytic Hydrogenation

Materials and Reagents:

Reagent/MaterialFormulaM.W. ( g/mol )QuantityRole
Phencomycin methyl esterC₁₅H₁₀N₂O₄282.251.0 gStarting Material
Palladium on Carbon (10%)Pd/C-100 mgCatalyst
EthanolC₂H₅OH46.07100 mLSolvent
Hydrogen gasH₂2.02Balloon pressureReducing Agent

Protocol:

  • Dissolve 1.0 g of Phencomycin methyl ester in 100 mL of ethanol in a flask suitable for hydrogenation.

  • Carefully add 100 mg of 10% Pd/C to the solution.

  • Purge the flask with hydrogen gas and then maintain a hydrogen atmosphere using a balloon.

  • Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by TLC or by observing the disappearance of the characteristic color of the phenazine.

  • Upon completion, carefully filter the reaction mixture through a pad of celite to remove the catalyst. Caution: The catalyst may be pyrophoric.

  • Wash the celite pad with ethanol.

  • Evaporate the solvent from the filtrate under reduced pressure to yield the product. The product is air-sensitive and should be handled under an inert atmosphere.

Method B: Chemical Reduction with Sodium Dithionite [2]

Materials and Reagents:

Reagent/MaterialFormulaM.W. ( g/mol )QuantityRole
Phencomycin methyl esterC₁₅H₁₀N₂O₄282.251.0 gStarting Material
Sodium dithioniteNa₂S₂O₄174.112.0 gReducing Agent
EthanolC₂H₅OH46.07100 mLSolvent
Deionized waterH₂O18.0250 mLSolvent

Protocol:

  • Dissolve 1.0 g of Phencomycin methyl ester in 100 mL of ethanol in a three-necked flask equipped with a reflux condenser and a nitrogen inlet.

  • Heat the solution to a gentle reflux under a nitrogen atmosphere.

  • In a separate flask, dissolve 2.0 g of sodium dithionite in 50 mL of deionized water.

  • Slowly add the sodium dithionite solution to the refluxing solution of the phencomycin methyl ester. The color of the solution should fade.

  • Continue to reflux for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Cool the reaction mixture to room temperature.

  • Add 100 mL of deionized water and extract the product with an organic solvent such as ethyl acetate (3 x 75 mL). Note: Work-up should be performed quickly to minimize re-oxidation by air.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

  • The resulting solid is the desired 5,10-Dihydrophencomycin methyl ester. Store under an inert atmosphere.

Data Presentation

Table 1: Summary of Proposed Synthesis Stages and Hypothetical Yields

StageReactionKey ReagentsTypical Reaction TimeHypothetical Yield (%)
1Oxidative Dimerization2,3-Diaminobenzoic acid, K₃[Fe(CN)₆]12 hours60-70
2Selective Mono-esterificationPDC, Methanol, Alumina24 hours40-50 (of mono-ester)
3ACatalytic HydrogenationPhencomycin methyl ester, H₂, Pd/C2-4 hours90-95
3BChemical ReductionPhencomycin methyl ester, Na₂S₂O₄1-2 hours85-95

Safety and Handling

  • Standard laboratory safety procedures should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coats, and gloves.

  • All manipulations should be performed in a well-ventilated fume hood.

  • Potassium ferricyanide is toxic and should be handled with care.

  • Palladium on carbon can be pyrophoric upon exposure to air, especially when dry and containing residual hydrogen. Handle with care.

  • Sodium dithionite can release sulfur dioxide upon decomposition.

  • The final product, 5,10-Dihydrophencomycin methyl ester, is likely to be sensitive to air and may re-oxidize back to the phenazine form. It should be handled and stored under an inert atmosphere (e.g., nitrogen or argon).

Disclaimer

This protocol is a proposed synthetic route and has not been experimentally validated by the authors of this document. The reaction conditions, yields, and purification methods are based on analogous transformations reported in the chemical literature and may require optimization. Researchers should exercise their own judgment and perform small-scale trials before scaling up any of the described procedures.

References

Application

Application Notes and Protocols for the Purification of 5,10-Dihydrophencomycin Methyl Ester

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the purification of 5,10-Dihydrophencomycin methyl ester, a phenazine de...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the purification of 5,10-Dihydrophencomycin methyl ester, a phenazine derivative with potential therapeutic applications. The following sections detail a multi-step purification strategy, from initial extraction from a fermentation broth to final polishing, designed to yield a highly purified compound suitable for downstream applications such as structural elucidation, bioactivity screening, and pre-clinical development.

Purification Strategy Overview

The purification of 5,10-Dihydrophencomycin methyl ester, a metabolite from marine Streptomyces species, follows a standard workflow for the isolation of natural products. The general strategy involves an initial extraction to separate the compound from the aqueous fermentation media, followed by successive chromatographic steps to remove impurities. The workflow is designed to progressively increase the purity of the target compound.

A typical purification workflow for phenazine derivatives involves initial extraction with an organic solvent such as ethyl acetate, followed by column chromatography on silica gel.[1][2] For high-purity requirements, a final polishing step using preparative High-Performance Liquid Chromatography (HPLC) or recrystallization is often employed.[3][4]

start Streptomyces sp. Fermentation Broth extraction Solvent Extraction (Ethyl Acetate) start->extraction Centrifugation (Cell Removal) concentration Rotary Evaporation extraction->concentration Crude Extract silica Silica Gel Column Chromatography concentration->silica Concentrated Crude prep_hplc Preparative HPLC silica->prep_hplc Semi-pure Fractions final_product Pure 5,10-Dihydrophencomycin Methyl Ester (>98%) prep_hplc->final_product Purified Fractions

Caption: Overall purification workflow for 5,10-Dihydrophencomycin methyl ester.

Quantitative Data Summary

The following table summarizes the expected outcomes for each step of the purification process, based on a starting culture volume of 10 liters. These values are representative and may vary depending on the specific fermentation conditions and yields.

Purification StepStarting MaterialTotal Mass (mg)Purity (%)Yield per Step (%)Overall Yield (%)
Solvent Extraction 10 L Fermentation Broth1500~10%90%90%
Silica Gel Chromatography 1500 mg Crude Extract300~70%85%76.5%
Preparative HPLC 300 mg Semi-pure Fraction180>98%80%61.2%

Detailed Experimental Protocols

Protocol 1: Extraction of Crude 5,10-Dihydrophencomycin Methyl Ester

This protocol describes the initial extraction of the target compound from the Streptomyces fermentation broth.

Materials:

  • Fermentation broth of Streptomyces sp.

  • Ethyl acetate (HPLC grade)

  • Anhydrous sodium sulfate

  • Centrifuge and appropriate centrifuge bottles

  • Separatory funnel (2 L)

  • Rotary evaporator

Procedure:

  • Harvest the 10 L fermentation broth and centrifuge at 8,000 x g for 20 minutes to pellet the mycelia.

  • Decant and collect the supernatant.

  • Transfer the supernatant to a large separatory funnel and add an equal volume of ethyl acetate.

  • Shake vigorously for 5-10 minutes, ensuring proper mixing. Periodically vent the funnel to release pressure.[1]

  • Allow the layers to separate for 15 minutes.[1]

  • Collect the upper organic (ethyl acetate) layer.

  • Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.

  • Pool all the organic extracts and dry over anhydrous sodium sulfate.

  • Filter to remove the sodium sulfate.

  • Concentrate the filtrate to dryness using a rotary evaporator at 40°C under reduced pressure.

  • The resulting residue is the crude extract.

fb Fermentation Broth cent Centrifugation fb->cent sup Supernatant cent->sup ext Liquid-Liquid Extraction (Ethyl Acetate) sup->ext org Organic Phase ext->org dry Drying (Na2SO4) org->dry evap Rotary Evaporation dry->evap crude Crude Extract evap->crude

Caption: Workflow for the extraction of the crude product.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol details the purification of the crude extract using silica gel column chromatography to remove polar and non-polar impurities.

Materials:

  • Crude extract from Protocol 1

  • Silica gel (60 Å, 230-400 mesh)

  • Hexane (HPLC grade)

  • Ethyl acetate (HPLC grade)

  • Glass chromatography column

  • Fraction collector

  • Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

  • Prepare a silica gel slurry in hexane and pack the chromatography column.[5]

  • Dissolve the crude extract in a minimal amount of dichloromethane or the initial mobile phase.

  • Load the dissolved sample onto the top of the silica gel column.[5]

  • Begin elution with a mobile phase of 9:1 hexane:ethyl acetate.[6]

  • Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate. A suggested gradient is from 9:1 to 1:1 hexane:ethyl acetate.[6]

  • Collect fractions of a suitable volume (e.g., 20 mL) using a fraction collector.

  • Monitor the fractions by TLC, spotting each fraction on a TLC plate and developing in a suitable solvent system (e.g., 7:3 hexane:ethyl acetate). Visualize spots under UV light.

  • Pool the fractions containing the target compound (identified by its Rf value).

  • Evaporate the solvent from the pooled fractions to obtain the semi-pure product.

Protocol 3: Final Purification by Preparative HPLC

This protocol describes the final polishing step to achieve high purity of 5,10-Dihydrophencomycin methyl ester using reverse-phase preparative HPLC.

Materials:

  • Semi-pure product from Protocol 2

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or Trifluoroacetic acid (optional, as a mobile phase modifier)

  • Preparative HPLC system with a C18 column

  • Fraction collector

  • Lyophilizer or rotary evaporator

Procedure:

  • Dissolve the semi-pure product in a minimal amount of the initial mobile phase (e.g., 50:50 acetonitrile:water).

  • Filter the sample through a 0.22 µm syringe filter before injection.

  • Set up the preparative HPLC system with a C18 column. A common mobile phase for phenazine derivatives could be a gradient of acetonitrile in water.[7][8]

  • Equilibrate the column with the initial mobile phase conditions.

  • Inject the sample onto the column.

  • Run a gradient elution, for example, from 50% to 95% acetonitrile over 30 minutes.

  • Monitor the elution profile using a UV detector, likely at a wavelength where phenazines absorb (e.g., 254 nm or 365 nm).

  • Collect the peak corresponding to 5,10-Dihydrophencomycin methyl ester.

  • Combine the pure fractions and remove the organic solvent using a rotary evaporator.

  • Lyophilize the remaining aqueous solution to obtain the final, highly purified product.

  • Confirm the purity of the final product using analytical HPLC.

Safety Precautions

  • Work in a well-ventilated fume hood, especially when handling organic solvents.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

  • Handle silica gel with care to avoid inhalation of fine particles.

  • Exercise caution when working with high pressures in the HPLC system.

References

Method

Application Notes and Protocols for the NMR Spectroscopic Analysis of 5,10-Dihydrophencomycin Methyl Ester

Audience: Researchers, scientists, and drug development professionals. Introduction 5,10-Dihydrophencomycin methyl ester is a derivative of phencomycin, a phenazine antibiotic.

Author: BenchChem Technical Support Team. Date: November 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,10-Dihydrophencomycin methyl ester is a derivative of phencomycin, a phenazine antibiotic. Phenazines are a class of nitrogen-containing heterocyclic compounds produced by a variety of bacteria, and many exhibit a broad range of biological activities, including antimicrobial and antitumor properties. The structural elucidation of novel phenazine derivatives is crucial for understanding their structure-activity relationships and for the development of new therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of the chemical structure of such natural products in solution.[1][2]

This document provides a detailed guide to the NMR spectroscopic analysis of 5,10-Dihydrophencomycin methyl ester. While complete, experimentally-derived NMR data for this specific compound is not publicly available, this note provides a predicted dataset based on the analysis of closely related analogs, such as 5,10-dihydro-4,9-dihydroxyphencomycin methyl ester.[3][4] The protocols outlined below describe the standard methodologies for acquiring and interpreting one-dimensional (1D) and two-dimensional (2D) NMR spectra for the structural confirmation of this and similar phenazine derivatives.

Predicted NMR Data

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 5,10-Dihydrophencomycin methyl ester. These predictions are based on the reported data for 5,10-dihydro-4,9-dihydroxyphencomycin methyl ester and general knowledge of substituent effects in phenazine systems.[3] The numbering of the phenazine core is provided in the structural diagram below.

Table 1: Predicted ¹H and ¹³C NMR Data for 5,10-Dihydrophencomycin Methyl Ester (in CDCl₃)

PositionPredicted ¹³C Chemical Shift (δ) [ppm]Predicted ¹H Chemical Shift (δ) [ppm] (Multiplicity, J in Hz)
1, 6~118-120-
2, 7~137-139~8.4-8.6 (d, J ≈ 8.0)
3, 8~115-117~7.2-7.4 (d, J ≈ 8.0)
4, 9~155-157-
4a, 9a~134-136-
5a, 10a~138-140-
5, 10-~8.9-9.1 (br s, NH)
C=O~165-167-
OCH₃~51-53~4.0-4.1 (s)

Experimental Protocols

The following protocols are designed for the comprehensive NMR analysis of a purified sample of 5,10-Dihydrophencomycin methyl ester.

Sample Preparation
  • Sample Purity: Ensure the sample is of high purity (>95%), as impurities can complicate spectral interpretation. Purification can be achieved through techniques such as High-Performance Liquid Chromatography (HPLC) or column chromatography.

  • Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated chloroform (CDCl₃) is a common choice for phenazine derivatives. Other potential solvents include deuterated dimethyl sulfoxide (DMSO-d₆) or methanol (CD₃OD).

  • Sample Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

  • Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm for both ¹H and ¹³C).

NMR Data Acquisition

The following experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • ¹H NMR (Proton):

    • Purpose: To identify the number and types of protons, their chemical environments, and their scalar couplings.

    • Typical Parameters:

      • Pulse Program: zg30 or similar

      • Spectral Width: 12-16 ppm

      • Acquisition Time: 2-3 seconds

      • Relaxation Delay: 1-2 seconds

      • Number of Scans: 16-64

  • ¹³C NMR (Carbon):

    • Purpose: To determine the number and types of carbon atoms in the molecule.

    • Typical Parameters:

      • Pulse Program: zgpg30 or similar with proton decoupling

      • Spectral Width: 200-240 ppm

      • Acquisition Time: 1-2 seconds

      • Relaxation Delay: 2 seconds

      • Number of Scans: 1024-4096

  • DEPT-135 (Distortionless Enhancement by Polarization Transfer):

    • Purpose: To differentiate between CH, CH₂, and CH₃ groups. CH and CH₃ signals will be positive, while CH₂ signals will be negative. Quaternary carbons will be absent.

    • Typical Parameters: Similar to ¹³C NMR, but with a DEPT-135 pulse sequence.

  • 2D COSY (Correlation Spectroscopy):

    • Purpose: To identify proton-proton scalar couplings (typically through 2-3 bonds). Cross-peaks indicate coupled protons.

    • Typical Parameters:

      • Pulse Program: cosygpqf or similar

      • Spectral Width: 12-16 ppm in both dimensions

      • Number of Increments: 256-512 in the indirect dimension

  • 2D HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence):

    • Purpose: To identify direct one-bond correlations between protons and their attached carbons.

    • Typical Parameters:

      • Pulse Program: hsqcedetgpsp or similar

      • ¹H Spectral Width: 12-16 ppm

      • ¹³C Spectral Width: 160-200 ppm

      • Number of Increments: 256-512 in the indirect dimension

  • 2D HMBC (Heteronuclear Multiple Bond Correlation):

    • Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons. This is crucial for connecting different spin systems and identifying quaternary carbons.

    • Typical Parameters:

      • Pulse Program: hmbcgpndqf or similar

      • ¹H Spectral Width: 12-16 ppm

      • ¹³C Spectral Width: 200-240 ppm

      • Number of Increments: 256-512 in the indirect dimension

Data Processing and Interpretation
  • Processing: The raw Free Induction Decay (FID) data should be processed using appropriate software (e.g., MestReNova, TopSpin, ACD/Labs). This typically involves Fourier transformation, phase correction, baseline correction, and calibration to the reference signal (TMS).

  • Interpretation:

    • Analyze the ¹H NMR spectrum to identify the aromatic protons and the methyl ester protons. The coupling patterns in the aromatic region will be key to determining the substitution pattern.

    • Use the ¹³C and DEPT-135 spectra to identify all carbon signals and their types.

    • Correlate proton and carbon signals using the HSQC spectrum.

    • Use the COSY spectrum to establish the connectivity between adjacent protons in the aromatic rings.

    • Utilize the HMBC spectrum to piece together the entire carbon skeleton by identifying long-range H-C correlations. Key correlations will be from the NH protons to adjacent carbons and from the methyl protons of the ester to the carbonyl carbon.

Visualizations

Below are diagrams illustrating the structure of the target molecule and the general workflow for its NMR analysis.

structure cluster_phenazine 5,10-Dihydrophencomycin Methyl Ester cluster_labels Key Structural Features for NMR phenazine_img A Aromatic Protons (H2, H3, H7, H8) B NH Protons (H5, H10) C Methyl Ester Protons (-OCH3) D Quaternary Carbons (e.g., C1, C4, C4a) E Carbonyl Carbon (C=O)

Caption: Key structural features of 5,10-Dihydrophencomycin Methyl Ester for NMR analysis.

workflow start Purified Sample of 5,10-Dihydrophencomycin Methyl Ester prep Sample Preparation (Dissolution in Deuterated Solvent) start->prep one_d 1D NMR Acquisition (¹H, ¹³C, DEPT) prep->one_d two_d 2D NMR Acquisition (COSY, HSQC, HMBC) one_d->two_d process Data Processing (FT, Phasing, Baseline Correction) two_d->process interpret Spectral Interpretation process->interpret structure Structure Elucidation/Verification interpret->structure

References

Application

Application Notes and Protocols: Antimicrobial Susceptibility Testing of 5,10-Dihydrophencomycin Methyl Ester

For Researchers, Scientists, and Drug Development Professionals Introduction 5,10-Dihydrophencomycin methyl ester is a phenazine derivative isolated from a marine Streptomyces species.[1] Preliminary studies have indicat...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,10-Dihydrophencomycin methyl ester is a phenazine derivative isolated from a marine Streptomyces species.[1] Preliminary studies have indicated that this compound exhibits weak antibiotic activity against both Gram-negative (Escherichia coli) and Gram-positive (Bacillus subtilis) bacteria.[1] This document provides detailed application notes and standardized protocols for performing antimicrobial susceptibility testing (AST) of 5,10-Dihydrophencomycin methyl ester to determine its inhibitory activity against these and other relevant microorganisms.

The following protocols are based on established methods for antimicrobial susceptibility testing, including broth microdilution for the determination of Minimum Inhibitory Concentration (MIC) and disk diffusion for assessing the zone of inhibition.[2][3][4] These methods are fundamental in the preclinical evaluation of novel antimicrobial agents.

Data Presentation

Quantitative data from antimicrobial susceptibility testing of 5,10-Dihydrophencomycin methyl ester should be summarized for clear interpretation and comparison. The following tables are provided as templates for data presentation. Please note that the data presented here is illustrative and should be replaced with experimental results.

Table 1: Minimum Inhibitory Concentration (MIC) of 5,10-Dihydrophencomycin Methyl Ester

Test OrganismGram Stain5,10-Dihydrophencomycin Methyl Ester MIC (µg/mL)Control Antibiotic MIC (µg/mL)
Escherichia coli ATCC 25922Gram-Negative[Insert Experimental Value][Insert Control Value, e.g., Ciprofloxacin]
Bacillus subtilis ATCC 6633Gram-Positive[Insert Experimental Value][Insert Control Value, e.g., Penicillin]
Staphylococcus aureus ATCC 29213Gram-Positive[Insert Experimental Value][Insert Control Value, e.g., Vancomycin]
Pseudomonas aeruginosa ATCC 27853Gram-Negative[Insert Experimental Value][Insert Control Value, e.g., Gentamicin]

Table 2: Zone of Inhibition for 5,10-Dihydrophencomycin Methyl Ester

Test OrganismGram Stain5,10-Dihydrophencomycin Methyl Ester Zone Diameter (mm)Control Antibiotic Zone Diameter (mm)
Escherichia coli ATCC 25922Gram-Negative[Insert Experimental Value][Insert Control Value, e.g., Ciprofloxacin]
Bacillus subtilis ATCC 6633Gram-Positive[Insert Experimental Value][Insert Control Value, e.g., Penicillin]
Staphylococcus aureus ATCC 25923Gram-Positive[Insert Experimental Value][Insert Control Value, e.g., Vancomycin]
Pseudomonas aeruginosa ATCC 27853Gram-Negative[Insert Experimental Value][Insert Control Value, e.g., Gentamicin]

Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in broth.[5][6][7]

Materials:

  • 5,10-Dihydrophencomycin methyl ester

  • Sterile 96-well microtiter plates[8]

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Test microorganisms (e.g., E. coli, B. subtilis)

  • Control antibiotics

  • Sterile diluents (e.g., DMSO for the test compound)

  • Spectrophotometer

  • Incubator (35°C ± 2°C)[9]

Procedure:

  • Preparation of Test Compound: Dissolve 5,10-Dihydrophencomycin methyl ester in a suitable solvent (e.g., DMSO) to create a stock solution. Further dilutions are made in CAMHB.

  • Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in sterile saline or broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[2][10] Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[11]

  • Plate Preparation:

    • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

    • Add 100 µL of the 2x concentrated stock solution of the test compound to the first column of wells.

    • Perform serial two-fold dilutions by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last dilution column.[8]

  • Inoculation: Inoculate each well with 100 µL of the prepared bacterial suspension. Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).

  • Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[7]

  • Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the wells.[10]

Broth_Microdilution_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_incubation Incubation & Reading A Prepare Stock Solution of 5,10-Dihydrophencomycin methyl ester C Perform Serial Dilutions in 96-well Plate A->C B Prepare Bacterial Inoculum (0.5 McFarland Standard) D Inoculate Wells with Bacterial Suspension B->D C->D E Incubate at 35°C for 16-20 hours D->E F Read Results and Determine MIC E->F

Broth Microdilution Workflow
Protocol 2: Disk Diffusion Susceptibility Test (Kirby-Bauer Method)

This method assesses the susceptibility of bacteria to an antimicrobial agent based on the size of the growth inhibition zone around a disk impregnated with the compound.[2][12][13]

Materials:

  • 5,10-Dihydrophencomycin methyl ester

  • Sterile 6 mm paper disks

  • Mueller-Hinton Agar (MHA) plates (4 mm depth)[2]

  • Test microorganisms

  • Control antibiotic disks

  • Sterile swabs

  • Incubator (35°C ± 2°C)

Procedure:

  • Inoculum Preparation: Prepare a bacterial suspension adjusted to a 0.5 McFarland turbidity standard as described in the broth microdilution protocol.[2]

  • Plate Inoculation: Dip a sterile swab into the inoculum and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.[2][12]

  • Disk Preparation and Application:

    • Impregnate sterile paper disks with a known concentration of 5,10-Dihydrophencomycin methyl ester solution. Allow the solvent to evaporate completely.

    • Aseptically place the impregnated disks and control antibiotic disks on the inoculated agar surface, ensuring firm contact.[9]

  • Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours.[9]

  • Result Interpretation: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters. Interpret the results as susceptible, intermediate, or resistant based on established standards for control antibiotics. For novel compounds, the zone diameter provides a qualitative measure of antimicrobial activity.

Disk_Diffusion_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_incubation Incubation & Reading A Prepare Bacterial Inoculum (0.5 McFarland Standard) C Inoculate MHA Plate for Confluent Growth A->C B Prepare Disks with 5,10-Dihydrophencomycin methyl ester D Apply Disks to Inoculated Plate B->D C->D E Incubate at 35°C for 16-18 hours D->E F Measure Zone of Inhibition (mm) E->F

Disk Diffusion Workflow

Logical Relationship of Testing

The following diagram illustrates the logical flow from the initial screening of a novel compound to the determination of its specific antimicrobial properties.

Logical_Relationship A Novel Compound: 5,10-Dihydrophencomycin methyl ester B Qualitative Screening (e.g., Disk Diffusion) A->B C Quantitative Analysis (e.g., Broth Microdilution) A->C D Determination of Zone of Inhibition B->D E Determination of Minimum Inhibitory Concentration (MIC) C->E F Assessment of Antimicrobial Spectrum and Potency D->F E->F

Antimicrobial Testing Logic

References

Method

Determining the Minimum Inhibitory Concentration (MIC) of 5,10-Dihydrophencomycin Methyl Ester Against Escherichia coli

Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of 5,10-D...

Author: BenchChem Technical Support Team. Date: November 2025

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of 5,10-Dihydrophencomycin methyl ester against Escherichia coli. While 5,10-Dihydrophencomycin methyl ester, a phenazine derivative isolated from a marine Streptomycete, has demonstrated weak antibiotic activity against E. coli, precise MIC values are essential for further investigation into its potential as an antimicrobial agent.[1] This application note outlines the standardized broth microdilution method, a widely accepted and accurate technique for quantifying the in vitro activity of an antimicrobial agent.[2] Adherence to established guidelines, such as those from the Clinical and Laboratory Standards Institute (CLSI), is crucial for obtaining reproducible and comparable results.[3][4]

Data Presentation

The following table summarizes hypothetical MIC data for 5,10-Dihydrophencomycin methyl ester and a control antibiotic (Gentamicin) against a reference strain of E. coli (ATCC 25922). This data is for illustrative purposes to demonstrate how results from the described protocol can be presented.

CompoundE. coli StrainMIC Range (µg/mL)MIC₅₀ (µg/mL)MIC₉₀ (µg/mL)
5,10-Dihydrophencomycin methyl esterATCC 2592264 - 256128256
Gentamicin (Control)ATCC 259220.25 - 10.51

Note: MIC₅₀ and MIC₉₀ represent the MIC values required to inhibit the growth of 50% and 90% of the tested isolates, respectively. For a single reference strain, these values would be the same as the determined MIC. The values presented here are hypothetical and would be determined experimentally.

Experimental Protocols

Principle of the Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.[2] The principle involves challenging a standardized bacterial inoculum with serial twofold dilutions of the antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism after incubation under standardized conditions.[2][4]

Materials and Reagents
  • 5,10-Dihydrophencomycin methyl ester (powder)

  • Escherichia coli (e.g., ATCC 25922 as a quality control strain)

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well U-bottom microtiter plates

  • Sterile reagent reservoirs

  • Multichannel pipette (8- or 12-channel) and sterile tips

  • Single-channel pipettes and sterile tips

  • Spectrophotometer or McFarland turbidity standards (0.5 McFarland standard)

  • Incubator (35 ± 2°C)

  • Vortex mixer

  • Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

  • Solvent for dissolving the test compound (e.g., DMSO, if necessary)

Step-by-Step Protocol

1. Preparation of the Antimicrobial Stock Solution:

  • Accurately weigh a sufficient amount of 5,10-Dihydrophencomycin methyl ester powder.

  • Dissolve the compound in a suitable solvent to create a high-concentration stock solution (e.g., 10 mg/mL). If a solvent other than the test medium is used, ensure its final concentration in the assay does not affect bacterial growth.

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

2. Preparation of the Bacterial Inoculum:

  • From a fresh (18-24 hours) agar plate, select 3-5 well-isolated colonies of E. coli.

  • Transfer the colonies to a tube containing 4-5 mL of sterile saline or CAMHB.

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Within 15 minutes of preparation, dilute the adjusted bacterial suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Preparation of the Microtiter Plate:

  • Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

  • In the first column of wells, add an additional 50 µL of the appropriate concentration of the 5,10-Dihydrophencomycin methyl ester stock solution to achieve twice the desired highest final concentration.

  • Perform serial twofold dilutions by transferring 50 µL from the first column to the second, mixing well, and repeating this process across the plate to the desired final concentration. Discard 50 µL from the last column of dilutions.

  • The final volume in each well should be 50 µL before the addition of the bacterial inoculum.

  • Include a growth control well (containing only medium and bacteria, no drug) and a sterility control well (containing only medium).

4. Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum (prepared in Step 2) to each well, except for the sterility control wells. This will bring the final volume in each well to 100 µL.

  • Cover the plate with a lid to prevent evaporation.

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[2]

5. Reading and Interpreting the Results:

  • After incubation, visually inspect the plate for bacterial growth. A button of cells at the bottom of the U-shaped well or turbidity indicates growth.

  • The MIC is the lowest concentration of 5,10-Dihydrophencomycin methyl ester at which there is no visible growth.

Visualizations

experimental_workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Analysis stock Prepare Compound Stock Solution plate_prep Prepare 96-well Plate (Serial Dilutions) stock->plate_prep Add to first column inoculum Prepare Bacterial Inoculum (0.5 McFarland) inoculate Inoculate Plate with Bacteria inoculum->inoculate Add to all wells (except sterility control) plate_prep->inoculate incubate Incubate at 35°C for 16-20h inoculate->incubate read_mic Read MIC (Lowest concentration with no visible growth) incubate->read_mic

Caption: Workflow for MIC Determination by Broth Microdilution.

logical_relationship cluster_concentration Antimicrobial Concentration cluster_growth Bacterial Growth high_conc High Concentration no_growth No Growth high_conc->no_growth leads to mic_conc MIC mic_conc->no_growth is the lowest concentration leading to low_conc Low Concentration growth Growth low_conc->growth allows

Caption: Relationship between Antimicrobial Concentration and Bacterial Growth.

References

Application

Application Notes and Protocols for Assessing the Antibacterial Spectrum of 5,10-Dihydrophencomycin Methyl Ester

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the antibacterial spectrum of the novel phenazine derivative, 5,10-Dihydrophencomycin methyl est...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antibacterial spectrum of the novel phenazine derivative, 5,10-Dihydrophencomycin methyl ester. Detailed protocols for established methods to assess its antibacterial activity are included to facilitate further research and development.

Introduction

5,10-Dihydrophencomycin methyl ester is a novel phenazine derivative isolated from a marine Streptomyces sp.[1][2]. Phenazine compounds are a class of nitrogen-containing heterocyclic molecules known for their broad-spectrum biological activities, including antibacterial, antifungal, and antitumor properties[3][4]. Preliminary studies have indicated that 5,10-Dihydrophencomycin methyl ester exhibits weak antibiotic activity against Escherichia coli and Bacillus subtilis[1][2]. This document outlines the protocols to further characterize its antibacterial spectrum and provides representative data for the phenazine class of compounds.

Data Presentation: Antibacterial Spectrum

While specific quantitative data for 5,10-Dihydrophencomycin methyl ester is not yet widely available, the following tables summarize representative antibacterial activity for the broader class of phenazine derivatives against a panel of clinically relevant Gram-positive and Gram-negative bacteria. This data is intended to serve as a benchmark for comparative studies.

Table 1: Representative Minimum Inhibitory Concentrations (MICs) of Phenazine Derivatives

Bacterial SpeciesGram StainRepresentative MIC (µg/mL)Reference Compound(s)
Staphylococcus aureusGram-positive16 - 326,9-dichloro-N-(methylsulfonyl)phenazine-1-carboxamide, 9-methyl-N-(methylsulfonyl)phenazine-1-carboxamide[5]
Bacillus subtilisGram-positive15.6Streptophenazine C[6]
Escherichia coliGram-negative329-methyl-N-(methylsulfonyl)phenazine-1-carboxamide[5]
Pseudomonas aeruginosaGram-negative> 64Various Phenazine Derivatives
Enterococcus faecalisGram-positive16 - 64Various Phenazine Derivatives
Klebsiella pneumoniaeGram-negative> 64Various Phenazine Derivatives

Note: The MIC values presented are representative of various synthetic and natural phenazine derivatives and may not reflect the exact activity of 5,10-Dihydrophencomycin methyl ester.

Table 2: Representative Zone of Inhibition Diameters for Phenazine Derivatives

Bacterial SpeciesGram StainZone of Inhibition (mm)Reference Compound(s)
Staphylococcus aureusGram-positive12 - 25Novel phenazine derivatives[3]
Escherichia coliGram-negative12 - 16Novel phenazine derivatives[3]
Bacillus subtilisGram-positive15 - 20Phenazine-1-carboxylic acid (PCA)
Pseudomonas aeruginosaGram-negative10 - 15Phenazine-1-carboxylic acid (PCA)

Note: Zone of inhibition diameters are dependent on the concentration of the compound used in the disk. The values presented are for general guidance.

Proposed Mechanism of Action

The antibacterial activity of many phenazine derivatives is attributed to their ability to undergo redox cycling, leading to the generation of reactive oxygen species (ROS) such as superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂). These ROS can cause oxidative damage to various cellular components, including DNA, proteins, and lipids, ultimately leading to bacterial cell death.

G Hypothetical Signaling Pathway for Phenazine Antibacterial Activity cluster_extracellular Extracellular cluster_intracellular Bacterial Cell Phenazine_Compound 5,10-Dihydrophencomycin methyl ester Redox_Cycling Redox Cycling Phenazine_Compound->Redox_Cycling Enters Cell ROS_Generation Reactive Oxygen Species (ROS) Generation (O₂⁻, H₂O₂) Redox_Cycling->ROS_Generation Oxidative_Stress Oxidative Stress ROS_Generation->Oxidative_Stress Cellular_Damage Damage to DNA, Proteins, Lipids Oxidative_Stress->Cellular_Damage Cell_Death Bacterial Cell Death Cellular_Damage->Cell_Death NADH_Oxidation NADH -> NAD+ NADH_Oxidation->Redox_Cycling O2_Reduction O₂ -> O₂⁻ O2_Reduction->ROS_Generation

Hypothetical signaling pathway for phenazine antibacterial activity.

Experimental Protocols

The following are detailed protocols for determining the antibacterial spectrum of 5,10-Dihydrophencomycin methyl ester.

Minimum Inhibitory Concentration (MIC) Assay - Broth Microdilution Method

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[6][7][8]

Materials:

  • 5,10-Dihydrophencomycin methyl ester

  • Sterile 96-well microtiter plates

  • Mueller-Hinton Broth (MHB)

  • Bacterial cultures (e.g., S. aureus, E. coli)

  • 0.5 McFarland turbidity standard

  • Sterile saline or phosphate-buffered saline (PBS)

  • Spectrophotometer

  • Microplate reader

  • Incubator (37°C)

Procedure:

  • Preparation of Bacterial Inoculum:

    • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

    • Suspend the colonies in sterile saline or PBS.

    • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[9] This can be done visually or using a spectrophotometer (OD₆₀₀ of 0.08-0.13).

    • Dilute the standardized suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

  • Preparation of Antimicrobial Dilutions:

    • Prepare a stock solution of 5,10-Dihydrophencomycin methyl ester in a suitable solvent (e.g., DMSO) and then dilute it in MHB to the highest desired concentration.

    • In a 96-well plate, perform serial two-fold dilutions of the compound in MHB. Typically, this involves adding 100 µL of MHB to wells 2 through 11. Then, add 200 µL of the highest concentration of the compound to well 1. Transfer 100 µL from well 1 to well 2, mix, and continue this serial dilution process to well 10. Discard 100 µL from well 10. Well 11 will serve as a growth control (no compound), and well 12 as a sterility control (MHB only).

  • Inoculation and Incubation:

    • Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

    • Cover the plate and incubate at 37°C for 18-24 hours.

  • Determination of MIC:

    • After incubation, determine the MIC by visual inspection for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

    • Alternatively, the optical density at 600 nm (OD₆₀₀) can be measured using a microplate reader. The MIC is the lowest concentration that inhibits a significant percentage (e.g., ≥90%) of growth compared to the growth control.

G Experimental Workflow for MIC Assay Start Start Prepare_Inoculum Prepare Bacterial Inoculum (0.5 McFarland) Start->Prepare_Inoculum Prepare_Dilutions Prepare Serial Dilutions of 5,10-Dihydrophencomycin methyl ester Start->Prepare_Dilutions Inoculate_Plate Inoculate 96-well Plate Prepare_Inoculum->Inoculate_Plate Prepare_Dilutions->Inoculate_Plate Incubate Incubate at 37°C for 18-24h Inoculate_Plate->Incubate Read_Results Read Results (Visual or Microplate Reader) Incubate->Read_Results Determine_MIC Determine MIC Read_Results->Determine_MIC End End Determine_MIC->End

Experimental workflow for the Minimum Inhibitory Concentration (MIC) assay.
Kirby-Bauer Disk Diffusion Test

This method assesses the susceptibility of bacteria to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the compound.[10][11][12]

Materials:

  • 5,10-Dihydrophencomycin methyl ester

  • Sterile filter paper disks (6 mm diameter)

  • Mueller-Hinton Agar (MHA) plates

  • Bacterial cultures

  • 0.5 McFarland turbidity standard

  • Sterile cotton swabs

  • Forceps

  • Ruler or calipers

  • Incubator (37°C)

Procedure:

  • Preparation of Bacterial Lawn:

    • Prepare a bacterial inoculum adjusted to the 0.5 McFarland standard as described in the MIC protocol.

    • Dip a sterile cotton swab into the standardized bacterial suspension and remove excess fluid by pressing the swab against the inside of the tube.

    • Streak the swab evenly over the entire surface of an MHA plate to create a confluent lawn of bacteria. Rotate the plate approximately 60 degrees and repeat the streaking two more times to ensure even coverage.[11]

  • Application of Antimicrobial Disks:

    • Impregnate sterile filter paper disks with a known concentration of 5,10-Dihydrophencomycin methyl ester. A solvent control disk should also be prepared.

    • Using sterile forceps, place the impregnated disks onto the surface of the inoculated MHA plate. Ensure the disks are firmly in contact with the agar.

    • Disks should be placed at least 24 mm apart to avoid overlapping zones of inhibition.[12]

  • Incubation:

    • Invert the plates and incubate at 37°C for 18-24 hours.

  • Measurement and Interpretation:

    • After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm) using a ruler or calipers.[2]

    • The diameter of the zone is inversely proportional to the MIC. The results are typically interpreted as susceptible, intermediate, or resistant based on standardized charts, though for a novel compound, the zone diameter provides a qualitative measure of its activity.

Conclusion

The provided application notes and protocols offer a framework for the comprehensive assessment of the antibacterial spectrum of 5,10-Dihydrophencomycin methyl ester. By following these standardized methods, researchers can generate reliable and reproducible data to evaluate the potential of this novel phenazine derivative as a new antibacterial agent. Further studies should focus on determining its precise MIC values against a broad panel of pathogenic bacteria and elucidating its specific mechanism of action.

References

Method

Application Notes and Protocols for Phenazine Compounds in Anticancer Research

Disclaimer: Direct research on the anticancer properties of 5,10-Dihydrophencomycin methyl ester is not available in the current scientific literature. The following application notes and protocols are based on studies o...

Author: BenchChem Technical Support Team. Date: November 2025

Disclaimer: Direct research on the anticancer properties of 5,10-Dihydrophencomycin methyl ester is not available in the current scientific literature. The following application notes and protocols are based on studies of structurally related phenazine compounds, such as phencomycin derivatives, pyocyanin, and phenazine-1-carboxylic acid, which have demonstrated potential in anticancer research. These notes are intended to provide a foundational framework for investigating novel phenazine derivatives.

Application Notes

Phenazines are a large class of nitrogen-containing heterocyclic compounds produced by various microorganisms, including those from the Streptomyces and Pseudomonas genera.[1][2] While initially recognized for their antimicrobial properties, emerging evidence highlights their potential as anticancer agents.[1][3][4][5] Phenazine derivatives have been shown to exhibit cytotoxic effects against a range of cancer cell lines, often through the induction of apoptosis, generation of reactive oxygen species (ROS), and modulation of key signaling pathways involved in cancer cell proliferation and survival.[6][7][8][9]

Mechanism of Action: The anticancer activity of phenazine compounds is often attributed to their redox-active nature.[8][9] Key mechanisms include:

  • Induction of Oxidative Stress: Many phenazines can undergo redox cycling within cells, leading to the generation of ROS such as superoxide anions and hydrogen peroxide.[6][8][9] This increase in oxidative stress can damage cellular components, including DNA, proteins, and lipids, ultimately triggering apoptotic cell death.[8]

  • Mitochondrial-Mediated Apoptosis: Phenazines have been observed to disrupt the mitochondrial membrane potential, leading to the release of pro-apoptotic factors like cytochrome c.[10] This can activate caspase cascades, which are central to the execution of apoptosis.

  • Modulation of Apoptotic Proteins: Some phenazine derivatives have been shown to interact with and modulate the expression of Bcl-2 family proteins, which are key regulators of apoptosis.[3]

  • Inhibition of Key Signaling Pathways: Certain phenazines can interfere with pro-survival signaling pathways in cancer cells, such as the NF-κB pathway.[7]

Potential Applications in Anticancer Research:

  • Lead Compound Discovery: The diverse chemical structures of naturally occurring and synthetic phenazines make them a promising source for the discovery of novel anticancer lead compounds.[1][5]

  • Adjuvant Therapy: The ability of some phenazines to enhance the efficacy of conventional chemotherapeutic agents suggests their potential use in combination therapies to overcome drug resistance.

  • Theranostics: Some luminescent phenazine derivatives are being explored for their potential in both cancer therapy and imaging (theranostics).[11]

Quantitative Data Presentation

The following tables summarize the in vitro anticancer activity of various phenazine derivatives against different cancer cell lines, as reported in the literature.

Table 1: Cytotoxicity of Phenazine Derivatives against Various Cancer Cell Lines

Phenazine CompoundCancer Cell LineIC50 Value (µg/mL)Reference
Methyl-7-carbamoyl-phenazine-1-carboxamideMDA-MB-231 (Breast)48.63[3]
7-hydroxyphenazine-1-carboxamideMDA-MB-231 (Breast)148.13[3]
PyocyaninHepG2 (Liver)Not specified[8]
PyocyaninCAL-51 (Breast)Dose-dependent inhibition[12]
2-chloro-N-(phenazin-2-yl)benzamideK562 (Leukemia)Comparable to cisplatin[4]
2-chloro-N-(phenazin-2-yl)benzamideHepG2 (Liver)Comparable to cisplatin[4]

Table 2: IC50 Values of Brominated Phenazine Derivatives and Lavanducyanin

CompoundTNF-α-induced NFκB activity (IC50, µM)LPS-induced NO production (IC50, µM)PGE2 production (IC50, µM)Reference
Brominated Phenazine Derivative 14.1>48.67.5[7]
Brominated Phenazine Derivative 224.215.10.89[7]
Lavanducyanin (3)16.38.00.63[7]

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the anticancer effects of phenazine compounds.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Materials:

  • Cancer cell lines (e.g., MDA-MB-231, HepG2, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phenazine compound stock solution (dissolved in a suitable solvent like DMSO)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the phenazine compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a no-treatment control.

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assay by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This protocol is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

  • Cancer cells treated with the phenazine compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

Procedure:

  • Cell Treatment: Treat cancer cells with the phenazine compound at the desired concentrations for a specific time period. Include a positive control (e.g., a known apoptosis inducer) and a negative control (untreated cells).

  • Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

  • Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Mandatory Visualizations

Signaling Pathway Diagram

G Phenazine Phenazine Compound ROS Increased ROS (Reactive Oxygen Species) Phenazine->ROS Induces Bcl2 Bcl-2 (Anti-apoptotic) Phenazine->Bcl2 Inhibits Bax Bax (Pro-apoptotic) Phenazine->Bax Activates NFkB NF-κB Pathway Phenazine->NFkB Inhibits Mitochondria Mitochondrial Dysfunction ROS->Mitochondria CytochromeC Cytochrome c Release Mitochondria->CytochromeC Bcl2->Mitochondria Bax->Mitochondria Caspases Caspase Activation CytochromeC->Caspases Apoptosis Apoptosis Caspases->Apoptosis Proliferation Cell Proliferation & Survival NFkB->Proliferation

Caption: Proposed anticancer mechanism of phenazine compounds.

Experimental Workflow Diagram

G Start Start: Phenazine Compound InVitro In Vitro Studies Start->InVitro CellLines Cancer Cell Lines (e.g., MDA-MB-231, HepG2) InVitro->CellLines Cytotoxicity Cytotoxicity Assay (MTT) CellLines->Cytotoxicity ApoptosisAssay Apoptosis Assay (Flow Cytometry) CellLines->ApoptosisAssay Mechanism Mechanism of Action (Western Blot, etc.) CellLines->Mechanism DataAnalysis Data Analysis (IC50, Apoptosis %) Cytotoxicity->DataAnalysis ApoptosisAssay->DataAnalysis Mechanism->DataAnalysis End Conclusion DataAnalysis->End

Caption: Workflow for in vitro anticancer evaluation.

References

Application

Phenazine Derivatives: Application Notes and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Phenazine derivatives represent a diverse class of nitrogen-containing heterocyclic compounds with a broad spectrum of biological activities, making them pr...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Phenazine derivatives represent a diverse class of nitrogen-containing heterocyclic compounds with a broad spectrum of biological activities, making them promising candidates for drug development.[1] This document provides detailed application notes and protocols for the investigation of phenazine derivatives as potential therapeutic agents, with a focus on their anticancer and antimicrobial properties.

Biological Activities of Phenazine Derivatives

Phenazine and its derivatives have demonstrated significant potential in various therapeutic areas, including oncology and infectious diseases.[1][2] Their mechanisms of action are often attributed to their ability to intercalate with DNA, generate reactive oxygen species (ROS), and modulate cellular signaling pathways.[3]

Anticancer Activity

A growing body of evidence supports the potent anticancer effects of phenazine derivatives against a range of cancer cell lines.[2][4] Their cytotoxic and apoptotic effects are often mediated through the intrinsic mitochondrial pathway.

Table 1: Anticancer Activity of Selected Phenazine Derivatives (IC50 values in µM)

Compound/DerivativeCell LineIC50 (µM)Reference
5-methyl phenazine-1-carboxylic acidA549 (Lung Carcinoma)0.4887[2]
5-methyl phenazine-1-carboxylic acidMDA-MB-231 (Breast Carcinoma)0.4586[2]
Dipyrido[3,2-a:2′,3′-c]phenazine (dqDPPZ) cation (1²⁺)A2780 (Ovarian Carcinoma)~100[1][5]
Dipyrido[3,2-a:2′,3′-c]phenazine (dqDPPZ) cation (1²⁺)A2780CIS (Cisplatin-resistant Ovarian Carcinoma)>100[1][5]
Dipyrido[3,2-a:2′,3′-c]phenazine (dqDPPZ) cation (1²⁺)MCF7 (Breast Carcinoma)~100[1][5]
Benzodipyrido[a:3,2-h:29,39-j]phenazine (dqDPPN) cation (2²⁺)A2780 (Ovarian Carcinoma)15[1][5]
Benzodipyrido[a:3,2-h:29,39-j]phenazine (dqDPPN) cation (2²⁺)A2780CIS (Cisplatin-resistant Ovarian Carcinoma)18[1][5]
Benzodipyrido[a:3,2-h:29,39-j]phenazine (dqDPPN) cation (2²⁺)MCF7 (Breast Carcinoma)15[1][5]
2-chloro-N-(phenazin-2-yl)benzamide (Compound 4)K562 (Chronic Myelogenous Leukemia)Comparable to Cisplatin[4]
2-chloro-N-(phenazin-2-yl)benzamide (Compound 4)HepG2 (Hepatocellular Carcinoma)Comparable to Cisplatin[4]
Benzo[a]phenazine derivative (6)MCF-7 (Breast Carcinoma)11.7[6]
Benzo[a]phenazine derivative (6)HepG2 (Hepatocellular Carcinoma)0.21[6]
Benzo[a]phenazine derivative (6)A549 (Lung Carcinoma)1.7[6]
Phenazinolin AGLC (Lung Cancer)14-40[3]
Phenazinolin BP388 (Leukemia)14-40[3]
Phenazinolin CXWLC (Lung Cancer)14-40[3]
New Phenazine Derivative (from Bacillus sp. EP39)P388 (Leukemia)29.9[7]
New Phenazine Derivative (from Bacillus sp. EP39)A549 (Lung Carcinoma)103.4[7]
New Phenazine Derivative (from Bacillus sp. EP39)K562 (Chronic Myelogenous Leukemia)56.3[7]
Antimicrobial Activity

Phenazine derivatives have demonstrated broad-spectrum activity against various bacterial and fungal pathogens, including drug-resistant strains.[8] Their antimicrobial effects are often linked to the disruption of cellular redox balance and inhibition of biofilm formation.

Table 2: Antimicrobial Activity of Selected Phenazine Derivatives (MIC values in µg/mL)

Compound/DerivativeMicroorganismMIC (µg/mL)Reference
Bromophenazine analogueStaphylococcus aureus0.31-0.62[9]
Bromophenazine analogueStaphylococcus epidermidis0.31-0.62[9]
Phenazine-1-carboxylic acid (PCA)Acidovorax avenae subsp. citrulli17.44 - 34.87[10]
Phenazine-1-carboxylic acid (PCA)Bacillus subtilis17.44 - 34.87[10]
Phenazine-1-carboxylic acid (PCA)Candida albicans17.44 - 34.87[10]
Phenazine-1-carboxylic acid (PCA)Escherichia coli17.44 - 34.87[10]
Phenazine-1-carboxylic acid (PCA)Xanthomonas campestris pv. vesicatoria17.44 - 34.87[10]
Phenazine-5,10-dioxide (PDO)Pseudomonas syringae<62.50[10]
Phenazine-5,10-dioxide (PDO)Enterobacter aerogenes<62.50[10]
Phenazine-5,10-dioxide (PDO)Ralstonia solanacearum62.50[10]
HP-1-NMRSA, MRSE, VREGood to moderate activity
HP-29-NMRSA, MRSE, VRE, S. pneumoniae0.10–0.59
2-bromo-1-hydroxyphenazineStaphylococcus aureus1.72[9]
2-bromo-1-hydroxyphenazineStaphylococcus epidermidis1.72[9]

Experimental Protocols

The following protocols provide detailed methodologies for assessing the biological activities of phenazine derivatives.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol is for determining the cytotoxic effects of phenazine derivatives on cancer cell lines.

Materials:

  • 96-well tissue culture plates

  • Cancer cell line of interest

  • Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

  • Phenazine derivative stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, isopropanol with 0.04 N HCl)

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Prepare serial dilutions of the phenazine derivative in culture medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[11]

  • Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[11]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570-590 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This protocol is for quantifying apoptosis in cells treated with phenazine derivatives using flow cytometry.

Materials:

  • 6-well tissue culture plates

  • Treated and untreated cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Cold PBS

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and treat with the phenazine derivative at the desired concentration for the appropriate time.

  • Harvest the cells (including floating and adherent cells) and collect them by centrifugation.[9]

  • Wash the cells twice with cold PBS.[12]

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.[12]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[4]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within 1 hour.[4]

Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination

This protocol determines the minimum inhibitory concentration (MIC) of a phenazine derivative against a specific microorganism.

Materials:

  • 96-well microtiter plates

  • Bacterial or fungal culture

  • Appropriate broth medium (e.g., Mueller-Hinton Broth, Tryptic Soy Broth)

  • Phenazine derivative stock solution

  • Sterile diluent (e.g., saline, PBS)

  • Plate reader or visual inspection

Procedure:

  • Prepare a 2-fold serial dilution of the phenazine derivative in the broth medium in the wells of a 96-well plate.[5]

  • Prepare an inoculum of the microorganism adjusted to a 0.5 McFarland standard.[13]

  • Dilute the standardized inoculum in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[14]

  • Inoculate each well (except for the sterility control) with the diluted microbial suspension.[5]

  • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 16-24 hours.[14]

  • Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth.[15]

Biofilm Inhibition Assessment: Crystal Violet Assay

This protocol is for quantifying the effect of phenazine derivatives on biofilm formation.

Materials:

  • 96-well flat-bottom microtiter plates

  • Bacterial culture

  • Appropriate growth medium (e.g., TSB with glucose)

  • Phenazine derivative

  • 0.1% Crystal Violet solution

  • 95% Ethanol or 33% Acetic Acid

  • PBS

  • Microplate reader

Procedure:

  • Dispense 180 µL of bacterial suspension in growth medium into the wells of a 96-well plate.

  • Add 20 µL of the phenazine derivative at various concentrations. Include a positive control (bacteria with no compound) and a negative control (medium only).

  • Incubate the plate for 24-48 hours at 37°C without shaking to allow biofilm formation.[6]

  • Carefully discard the planktonic cells and wash the wells three times with PBS.[1]

  • Fix the biofilm by adding 200 µL of 99% methanol to each well for 15 minutes or by air-drying.

  • Remove the methanol (if used) and let the plate air dry.

  • Stain the biofilms by adding 200 µL of 0.1% crystal violet solution to each well and incubate for 15-30 minutes at room temperature.

  • Remove the crystal violet solution and wash the wells thoroughly with water.

  • Dry the plate completely.

  • Solubilize the bound dye by adding 200 µL of 95% ethanol or 33% acetic acid to each well.[6]

  • Measure the absorbance at 590-595 nm using a microplate reader.[6]

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate key signaling pathways and workflows relevant to the study of phenazine derivatives.

experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_screening In Vitro Screening cluster_mechanism Mechanism of Action Studies cluster_lead Lead Optimization synthesis Synthesis of Phenazine Derivatives characterization Structural Characterization (NMR, MS) synthesis->characterization cytotoxicity Cytotoxicity Assay (MTT) characterization->cytotoxicity antimicrobial Antimicrobial Assay (MIC) characterization->antimicrobial apoptosis Apoptosis Assay (Flow Cytometry) cytotoxicity->apoptosis ros ROS Detection cytotoxicity->ros biofilm Biofilm Inhibition (Crystal Violet) antimicrobial->biofilm sar Structure-Activity Relationship (SAR) apoptosis->sar ros->sar biofilm->sar adme ADME/Tox Profiling sar->adme

Caption: A general experimental workflow for the discovery and development of phenazine derivatives as drug leads.

mitochondrial_apoptosis phenazine Phenazine Derivative ros ROS Generation phenazine->ros bcl2 Bcl-2 ros->bcl2 bax Bax/Bak ros->bax bcl2->bax mito Mitochondrion bax->mito MOMP cytc Cytochrome c mito->cytc Release apaf1 Apaf-1 cytc->apaf1 casp9 Caspase-9 apaf1->casp9 Activation casp3 Caspase-3 casp9->casp3 Activation apoptosis Apoptosis casp3->apoptosis

Caption: Mitochondrial-mediated apoptosis pathway induced by phenazine derivatives.

ros_generation phenazine Phenazine (Oxidized) phenazine_red Phenazine (Reduced) phenazine_red->phenazine Oxidation o2 O₂ phenazine_red->o2 Electron Transfer nadph NAD(P)H nadph->phenazine Reduction nadp NADP+ nadph->nadp Oxidation o2_radical O₂⁻˙ (Superoxide) o2->o2_radical h2o2 H₂O₂ o2_radical->h2o2 SOD damage Cellular Damage (DNA, Proteins, Lipids) o2_radical->damage h2o2->damage

Caption: Mechanism of reactive oxygen species (ROS) generation by phenazine derivatives through redox cycling.

References

Method

Application Notes and Protocols for 5,10-Dihydrophencomycin Methyl Ester Activity Assays

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed application notes and protocols for the initial characterization of the biological activity of 5,10-Dihydrophencomy...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the initial characterization of the biological activity of 5,10-Dihydrophencomycin methyl ester. 5,10-Dihydrophencomycin methyl ester is a phenazine derivative with known weak antibiotic activity against Escherichia coli and Bacillus subtilis.[1][2] This guide outlines a systematic approach to developing assays for this compound, beginning with the determination of its antimicrobial spectrum and potency, followed by an assessment of its cytotoxicity to establish a preliminary therapeutic index. Furthermore, it provides a framework for investigating the potential mechanism of action, including a generic protocol for assessing its inhibitory effects on methyltransferases, a plausible target given its chemical structure.

Introduction

5,10-Dihydrophencomycin methyl ester is a microbial metabolite belonging to the phenazine class of compounds.[1] Phenazine antibiotics are known for their broad-spectrum antimicrobial activities, which are often attributed to their ability to undergo redox cycling, leading to the generation of reactive oxygen species (ROS) that can damage cellular components.[3][4] The "methyl ester" moiety in 5,10-Dihydrophencomycin methyl ester suggests that it may also interact with enzymes involved in methyl group transfer, such as methyltransferases.

The following protocols provide a foundational workflow for researchers to:

  • Quantify the antimicrobial activity of 5,10-Dihydrophencomycin methyl ester against a panel of relevant microorganisms.

  • Evaluate the cytotoxic effects of the compound on mammalian cell lines.

  • Investigate its potential as a methyltransferase inhibitor.

This structured approach will enable a comprehensive initial assessment of the compound's therapeutic potential.

Experimental Workflow

The following diagram outlines the recommended experimental workflow for characterizing the activity of 5,10-Dihydrophencomycin methyl ester.

experimental_workflow cluster_0 Initial Screening cluster_1 Mechanism of Action Studies A Antimicrobial Susceptibility Testing (MIC Determination) C Hypothesis Generation (e.g., Methyltransferase Inhibition) A->C Identified antimicrobial activity B Cytotoxicity Assessment (MTT & LDH Assays) B->C Determined therapeutic window D Biochemical Assay Development (e.g., MTase Inhibition Assay) C->D Formulated hypothesis E Target Identification & Validation D->E Confirmed in vitro inhibition phenazine_mechanism A Phenazine (Oxidized) B Phenazine Radical (Reduced) D Molecular Oxygen (O2) B->D C Cellular Reductants (e.g., NADH) C->A E Superoxide (O2-) D->E Electron Transfer F Cellular Damage E->F Leads to enzyme_inhibition_assay cluster_0 Reaction Components cluster_1 Reaction cluster_2 Detection Enzyme Methyltransferase Reaction Enzymatic Reaction Enzyme->Reaction Substrate Methyl Acceptor Substrate Substrate->Reaction Cofactor S-adenosylmethionine (SAM) Cofactor->Reaction Inhibitor 5,10-Dihydrophencomycin Methyl Ester Inhibitor->Reaction Inhibition Detection Detection of Product or Byproduct (SAH) Reaction->Detection

References

Application

Application Notes and Protocols for the Large-Scale Production of 5,10-Dihydrophencomycin Methyl Ester

For Researchers, Scientists, and Drug Development Professionals Disclaimer: 5,10-Dihydrophencomycin methyl ester is a novel phenazine derivative originally isolated from a marine Streptomyces species. To date, there is n...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 5,10-Dihydrophencomycin methyl ester is a novel phenazine derivative originally isolated from a marine Streptomyces species. To date, there is no publicly available, established protocol for its large-scale production. The following application notes and protocols are therefore proposed based on established principles of large-scale fermentation of Streptomyces for secondary metabolite production and general purification strategies for phenazine-type antibiotics.[1][2][3][4][5] These protocols are intended to serve as a starting point for process development and will require optimization.

Application Notes

5,10-Dihydrophencomycin methyl ester is a secondary metabolite with potential antibiotic properties.[6] The large-scale production of such microbial natural products is pivotal for further preclinical and clinical development. Fermentation of the producing Streptomyces strain is the most viable approach for industrial-scale synthesis, as chemical synthesis of complex natural products is often challenging and less economical.[]

The proposed strategy involves a multi-stage fermentation process to generate sufficient biomass and induce secondary metabolite production, followed by a robust downstream purification cascade to isolate the target compound with high purity. Key challenges in scaling up production from laboratory to industrial scale include maintaining optimal growth conditions, ensuring consistent product yield, and developing an efficient and scalable purification process.[8]

The fermentation process is divided into inoculum development and the main production phase in a large-scale bioreactor. Critical parameters to monitor and control during fermentation include pH, temperature, dissolved oxygen, and nutrient levels, as these can significantly impact the yield of the desired metabolite.[9][10]

Downstream processing is designed to efficiently separate the target compound from the fermentation broth, which contains a complex mixture of cells, residual media components, and other metabolites.[][11][12] The proposed protocol utilizes solvent extraction followed by a series of chromatographic steps, a common and effective method for purifying phenazine derivatives from fermentation broths.[13][14][15]

Proposed Large-Scale Production Workflow

The overall workflow for the production of 5,10-Dihydrophencomycin methyl ester can be visualized as a three-stage process: Upstream Processing (Fermentation), Downstream Processing (Purification), and Final Product Formulation.

Large_Scale_Production_Workflow cluster_0 Upstream Processing (Fermentation) cluster_1 Downstream Processing (Purification) cluster_2 Final Product Inoculum Development Inoculum Development Production Fermentation Production Fermentation Inoculum Development->Production Fermentation Seed Transfer Harvest & Cell Separation Harvest & Cell Separation Production Fermentation->Harvest & Cell Separation Broth Transfer Solvent Extraction Solvent Extraction Harvest & Cell Separation->Solvent Extraction Chromatography 1 (Capture) Chromatography 1 (Capture) Solvent Extraction->Chromatography 1 (Capture) Chromatography 2 (Polishing) Chromatography 2 (Polishing) Chromatography 1 (Capture)->Chromatography 2 (Polishing) Crystallization Crystallization Chromatography 2 (Polishing)->Crystallization Drying & Formulation Drying & Formulation Crystallization->Drying & Formulation Purified Product

Caption: Overall workflow for the proposed large-scale production of 5,10-Dihydrophencomycin methyl ester.

Quantitative Data Summary

The following table summarizes the key quantitative parameters and expected outcomes for the proposed large-scale production process. These values are estimates and will require empirical validation and optimization.

ParameterSpecification/ValueNotes
Upstream Processing
Inoculum Volume5% of production fermenter volume (500 L)A standard seed train ratio to ensure vigorous growth in the production tank.
Production Fermenter Volume10,000 LRepresents a typical pilot to medium industrial scale.
Fermentation Time7 - 10 daysTypical duration for Streptomyces to reach stationary phase and produce secondary metabolites.[10]
Target Titer (Crude)100 - 500 mg/LA realistic target for a non-optimized natural product fermentation.
Downstream Processing
Extraction Solvent Volume2 x 5,000 L (Ethyl Acetate)Based on a 1:1 extraction ratio with the aqueous phase.
Overall Yield (Downstream)30 - 50%Accounts for losses during multiple purification steps.
Final Product
Purity (by HPLC)> 98%Standard requirement for a pre-clinical or clinical grade active pharmaceutical ingredient.
Expected Final Yield per Batch150 - 1250 gCalculated from the target titer, fermenter volume, and downstream yield.

Experimental Protocols

Protocol 1: Upstream Processing - Fermentation

1.1. Inoculum Development (Seed Train)

  • Stage 1 (Shake Flask): Aseptically inoculate a 1 L baffled shake flask containing 200 mL of seed medium with a cryopreserved vial of the marine Streptomyces sp. Incubate at 28°C on a rotary shaker at 200 rpm for 48-72 hours.

  • Stage 2 (Seed Fermenter): Transfer the entire culture from Stage 1 into a 50 L seed fermenter containing 30 L of seed medium. Maintain temperature at 28°C, pH at 7.0 (controlled with NaOH and H₂SO₄), and dissolved oxygen (DO) above 30% through agitation and aeration. Culture for 48 hours.

  • Stage 3 (Intermediate Fermenter): Transfer the culture from Stage 2 into a 1,000 L intermediate fermenter containing 600 L of production medium. Maintain the same conditions as Stage 2. Culture for 48 hours.

1.2. Production Fermentation

  • Transfer the culture from the intermediate fermenter into a 10,000 L production fermenter containing 6,000 L of production medium.

  • Maintain the following parameters for 7-10 days:

    • Temperature: 28°C

    • pH: Controlled at 7.0

    • Agitation: Variable, to maintain DO levels.

    • Aeration: 1 vvm (volume of air per volume of medium per minute).

    • Dissolved Oxygen (DO): Maintained above 20%.

  • Monitor the production of 5,10-Dihydrophencomycin methyl ester daily by taking samples and analyzing via HPLC.

  • Harvest the fermentation broth when the product concentration reaches its peak and begins to decline.

Media Formulations (g/L):

  • Seed Medium: Soluble Starch (20), Glucose (10), Yeast Extract (5), Peptone (5), K₂HPO₄ (1), MgSO₄·7H₂O (0.5), in filtered seawater.

  • Production Medium: Glucose (40), Soy Peptone (10), Yeast Extract (2), CaCO₃ (2), KBr (0.1), FeSO₄·7H₂O (0.01), in filtered seawater.

Protocol 2: Downstream Processing - Purification

The logical flow of the downstream processing is outlined below.

Downstream_Processing_Logic Fermentation_Broth Harvested Fermentation Broth Centrifugation Continuous Centrifugation Fermentation_Broth->Centrifugation Supernatant Supernatant (Aqueous Phase) Centrifugation->Supernatant Liquid Biomass Cell Biomass (Discard) Centrifugation->Biomass Solid Extraction Liquid-Liquid Extraction (Ethyl Acetate) Supernatant->Extraction Organic_Phase Crude Organic Extract Extraction->Organic_Phase Evaporation Rotary Evaporation Organic_Phase->Evaporation Crude_Product Concentrated Crude Product Evaporation->Crude_Product Silica_Chromatography Silica Gel Chromatography (Capture Step) Crude_Product->Silica_Chromatography Partially_Pure Partially Purified Fractions Silica_Chromatography->Partially_Pure RP_HPLC Reverse-Phase HPLC (Polishing Step) Partially_Pure->RP_HPLC Pure_Fractions Pure Fractions (>98%) RP_HPLC->Pure_Fractions Crystallization Crystallization Pure_Fractions->Crystallization Final_Product Crystalline Product Crystallization->Final_Product

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Fermentation Conditions for 5,10-Dihydrophencomycin Methyl Ester Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the fermentation conditions for producing 5...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the fermentation conditions for producing 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative isolated from a marine Streptomyces sp.[1]

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for a fermentation medium for Streptomyces sp. producing 5,10-Dihydrophencomycin methyl ester?

A1: While the exact optimal medium is strain-specific, a good starting point for Streptomyces fermentation for phenazine production is a complex medium rich in carbohydrates and amino acids. Many Streptomyces species produce secondary metabolites effectively on media containing sources like starch, glucose, soybean meal, yeast extract, and peptone.[2] It is also crucial to include trace elements.

Q2: What are the key fermentation parameters to optimize for enhanced production?

A2: The critical parameters to optimize include the carbon source, nitrogen source, initial pH, incubation temperature, agitation speed (dissolved oxygen), and fermentation time.[2][3] Systematically optimizing each of these can lead to significant improvements in yield.

Q3: How can I quantify the production of 5,10-Dihydrophencomycin methyl ester during fermentation?

A3: High-Performance Liquid Chromatography (HPLC) is a common and effective method for quantifying phenazine derivatives in fermentation broth.[4][5] The process typically involves extracting the compound from the broth using an organic solvent like ethyl acetate, followed by analysis on a C18 reversed-phase column.[4] Capillary zone electrophoresis is another rapid and reliable method that has been used for phenazine quantification.[6][7]

Q4: My Streptomyces strain is growing well, but the production of the desired compound is low. What could be the reason?

A4: This is a common issue in secondary metabolite production. Several factors could be at play:

  • Nutrient Limitation or Repression: The composition of your medium might favor primary metabolism (growth) over secondary metabolism. High levels of easily metabolizable carbon or nitrogen sources can sometimes repress the production of secondary metabolites.

  • Suboptimal Physical Conditions: The pH, temperature, or aeration might not be ideal for the biosynthetic enzymes responsible for producing 5,10-Dihydrophencomycin methyl ester.

  • Feedback Inhibition: The accumulation of the product itself might be inhibiting further production.

  • Regulatory Factors: The expression of the biosynthetic gene cluster for the compound might be tightly regulated and may require specific inducers or the removal of repressors.[8]

Q5: What is the typical fermentation time for phenazine production in Streptomyces?

A5: The production of secondary metabolites in Streptomyces is often growth-phase dependent, typically occurring during the stationary phase.[8] Fermentation times can range from several days to over a week. For some Streptomyces species, optimal production of bioactive metabolites has been observed at eight to ten days.[2] It is essential to perform a time-course study to determine the optimal harvest time for your specific strain and conditions.

Troubleshooting Guide

Issue Possible Causes Recommended Solutions
Low or No Production of 5,10-Dihydrophencomycin methyl ester - Inappropriate medium composition.- Suboptimal fermentation conditions (pH, temperature, aeration).- Strain instability or loss of productivity.- Screen different carbon and nitrogen sources.- Optimize physical parameters using a systematic approach (e.g., one-factor-at-a-time or response surface methodology).- Re-streak the culture from a frozen stock to ensure the viability and productivity of the strain.
Batch-to-Batch Variability - Inconsistent inoculum preparation.- Variations in raw material quality for the medium.- Fluctuations in fermentation parameters.- Standardize the inoculum preparation procedure (age, size, and growth phase).- Use high-quality, consistent sources for media components.- Calibrate and monitor fermentation equipment regularly.
Foaming in the Fermentor - High protein content in the medium (e.g., from yeast extract or peptone).- High agitation rates.- Add an appropriate antifoaming agent at the beginning of the fermentation or as needed.- Optimize the agitation speed to provide sufficient aeration without excessive foaming.
Contamination - Non-sterile equipment or medium.- Improper aseptic techniques during inoculation or sampling.- Ensure all equipment and media are properly sterilized.- Adhere to strict aseptic techniques throughout the fermentation process.
Product Degradation - Instability of the compound at the fermentation pH or temperature.- Enzymatic degradation.- Investigate the stability of 5,10-Dihydrophencomycin methyl ester under different pH and temperature conditions.- Consider harvesting at an earlier time point or exploring methods for in-situ product removal.

Data Presentation: Fermentation Parameter Optimization

Table 1: Carbon Source Screening for 5,10-Dihydrophencomycin methyl ester Production

Carbon Source (20 g/L)Biomass (g/L)Product Titer (mg/L)
Glucose
Starch
Mannitol
Glycerol
Fructose

Table 2: Nitrogen Source Screening for 5,10-Dihydrophencomycin methyl ester Production

Nitrogen Source (10 g/L)Biomass (g/L)Product Titer (mg/L)
Yeast Extract
Peptone
Soybean Meal
Ammonium Sulfate
Casein

Table 3: Optimization of Physical Fermentation Parameters

ParameterRange TestedOptimal Value
Initial pH5.0 - 9.0
Temperature (°C)25 - 37
Agitation Speed (rpm)150 - 250
Inoculum Size (%)2 - 10

Experimental Protocols

Protocol 1: Inoculum Preparation
  • Prepare a seed culture medium (e.g., Tryptic Soy Broth or a medium similar to the production medium).

  • Inoculate a single colony of Streptomyces sp. from a fresh agar plate into a 250 mL flask containing 50 mL of seed medium.

  • Incubate at 28-30°C on a rotary shaker at 200 rpm for 48-72 hours, or until the culture is in the late logarithmic growth phase.

Protocol 2: Fermentation for Production
  • Prepare the production medium and dispense into fermentation vessels (e.g., 250 mL flasks with 50 mL of medium).

  • Inoculate the production medium with the seed culture to the desired inoculum size (e.g., 5% v/v).

  • Incubate the production cultures under the desired conditions of temperature and agitation.

  • Withdraw samples at regular intervals (e.g., every 24 hours) for analysis of biomass, pH, and product concentration.

Protocol 3: Extraction and Quantification of 5,10-Dihydrophencomycin methyl ester
  • Take a 1 mL sample of the fermentation broth.

  • Acidify the broth to approximately pH 2.0 with a suitable acid (e.g., 6 M HCl).[4]

  • Extract the acidified broth with an equal volume of ethyl acetate by vigorous vortexing.

  • Centrifuge to separate the organic and aqueous phases.

  • Carefully transfer the organic (upper) layer to a clean tube.

  • Evaporate the ethyl acetate to dryness under a stream of nitrogen or in a vacuum concentrator.

  • Re-dissolve the dried extract in a known volume of a suitable solvent (e.g., methanol or acetonitrile) for HPLC analysis.

  • Analyze the sample by HPLC using a C18 column and a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid).[4]

  • Quantify the product by comparing the peak area to a standard curve of purified 5,10-Dihydrophencomycin methyl ester.

Visualizations

Fermentation_Optimization_Workflow cluster_0 Strain and Inoculum cluster_1 Media Optimization cluster_2 Physical Parameter Optimization cluster_3 Analysis and Scale-up Strain Streptomyces sp. Strain Inoculum Inoculum Preparation Strain->Inoculum Fermentation Lab-scale Fermentation Inoculum->Fermentation Carbon Carbon Source Screening Nitrogen Nitrogen Source Screening Carbon->Nitrogen Minerals Inorganic Salt Optimization Nitrogen->Minerals Minerals->Fermentation pH pH Optimization Temp Temperature Optimization pH->Temp Aeration Aeration/Agitation Optimization Temp->Aeration Aeration->Fermentation Analysis HPLC Analysis Fermentation->Analysis ScaleUp Scale-up Production Analysis->ScaleUp

Caption: Workflow for optimizing fermentation conditions.

Hypothetical_Phenazine_Biosynthesis_Regulation cluster_pathway Biosynthetic Pathway cluster_regulation Regulatory Influences Chorismic_acid Chorismic Acid Phenazine_Core Phenazine Core Biosynthesis Chorismic_acid->Phenazine_Core Dihydrophencomycin 5,10-Dihydrophencomycin methyl ester Phenazine_Core->Dihydrophencomycin Nutrient_Limitation Nutrient Limitation (e.g., Phosphate) Global_Regulators Global Regulatory Proteins Nutrient_Limitation->Global_Regulators Pathway_Specific_Regulator Pathway-Specific Activator Global_Regulators->Pathway_Specific_Regulator Pathway_Specific_Regulator->Phenazine_Core Activation Carbon_Source High Carbon Source Carbon_Source->Global_Regulators Repression

Caption: Hypothetical regulation of phenazine biosynthesis.

References

Optimization

stability issues of 5,10-Dihydrophencomycin methyl ester in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability issues of 5,10-Dihydrophencomycin methyl ester in solution. The information is structured...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability issues of 5,10-Dihydrophencomycin methyl ester in solution. The information is structured to address common challenges and questions encountered during experimental procedures.

Troubleshooting Guides

This section offers solutions to specific problems you might encounter with 5,10-Dihydrophencomycin methyl ester.

Problem Possible Cause Recommended Solution
Unexpected color change of the solution (e.g., to yellow or brown) Oxidation of the dihydrophenazine core to a phenazine derivative. This can be initiated by light, oxygen, or metal ion contaminants.1. Prepare solutions fresh, just before use. 2. Work under subdued light or use amber-colored vials. 3. Deoxygenate solvents by sparging with an inert gas (e.g., argon or nitrogen) before dissolving the compound. 4. Use high-purity solvents and consider adding a chelating agent like EDTA to sequester metal ions.
Precipitation of the compound from the solution The compound's solubility limit has been exceeded, or the pH of the solution has shifted to a point of lower solubility.1. Consult the solubility data for different solvents and pH ranges. 2. Consider using a co-solvent system to improve solubility. 3. Ensure the pH of the buffer is stable and appropriate for the compound. For phenazine derivatives, solubility can be pH-dependent.
Loss of biological activity or inconsistent experimental results Degradation of the 5,10-Dihydrophencomycin methyl ester. The dihydrophenazine structure is susceptible to oxidation, which can alter its biological function.1. Confirm the integrity of your stock solution. Run a quick analytical check (e.g., UV-Vis spectroscopy or HPLC) to look for degradation products. 2. Aliquot stock solutions to minimize freeze-thaw cycles. 3. Store stock solutions at or below -20°C and protected from light.
Formation of unknown peaks in HPLC or LC-MS analysis This could indicate the presence of degradation products or impurities.1. Analyze a freshly prepared sample as a reference. 2. Compare the chromatograms of fresh and aged samples to identify potential degradation peaks. 3. Consider the possibility of interaction with components of your experimental medium.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 5,10-Dihydrophencomycin methyl ester in solution?

A1: The stability of 5,10-Dihydrophencomycin methyl ester, like other dihydrophenazine derivatives, is primarily influenced by:

  • Oxidation: The dihydrophenazine ring is susceptible to oxidation to the more stable aromatic phenazine structure. This can be accelerated by exposure to oxygen, light, and trace metal ions.

  • pH: The acidity or alkalinity of a solution can significantly impact the rate of degradation. For many phenazine-related compounds, extreme pH values can catalyze hydrolysis or other degradation pathways.

  • Light: Exposure to UV or even ambient light can promote photolytic degradation.

  • Temperature: Higher temperatures generally increase the rate of chemical degradation.

Q2: How should I prepare and store stock solutions of 5,10-Dihydrophencomycin methyl ester?

A2: To ensure the stability of your stock solutions, we recommend the following:

  • Solvent Selection: Use high-purity, degassed solvents. Anhydrous DMSO or DMF are common choices for initial stock solutions. For aqueous experiments, prepare dilutions in deoxygenated buffers immediately before use.

  • Preparation: Dissolve the compound in the chosen solvent under an inert atmosphere (e.g., in a glovebox or under a stream of argon) if possible.

  • Storage: Store stock solutions in tightly sealed, amber-colored vials at -20°C or -80°C. Aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q3: Can I expect 5,10-Dihydrophencomycin methyl ester to be stable in cell culture media?

A3: Stability in cell culture media can be variable and should be experimentally determined. Components in the media, such as metal ions (e.g., iron in transferrin) and changes in pH due to cellular metabolism, can potentially accelerate degradation. It is advisable to perform a stability study in your specific cell culture medium by incubating the compound for the duration of your experiment and analyzing for degradation.

Q4: Are there any known degradation products of 5,10-Dihydrophencomycin methyl ester?

A4: While specific degradation pathways for this exact molecule are not extensively documented, a likely degradation product is the oxidized form, phencomycin methyl ester. Hydrolysis of the methyl ester group to the corresponding carboxylic acid (phencomycin) could also occur, particularly at non-neutral pH.

Experimental Protocols

Protocol 1: Assessment of Solution Stability by UV-Vis Spectroscopy

This protocol provides a basic method to assess the stability of 5,10-Dihydrophencomycin methyl ester in a given solvent system over time.

Materials:

  • 5,10-Dihydrophencomycin methyl ester

  • High-purity solvent of choice (e.g., DMSO, PBS)

  • UV-transparent cuvettes

  • UV-Vis spectrophotometer

  • Amber-colored storage vials

Procedure:

  • Prepare a stock solution of 5,10-Dihydrophencomycin methyl ester in the chosen solvent at a known concentration (e.g., 1 mM).

  • Immediately after preparation (t=0), take an aliquot and measure its UV-Vis spectrum over a relevant wavelength range (e.g., 200-600 nm). The dihydrophenazine form will have a characteristic spectrum that is expected to change upon oxidation.

  • Store the remaining solution under the desired experimental conditions (e.g., room temperature, 4°C, 37°C, protected from light or exposed to light).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), take another aliquot and record the UV-Vis spectrum.

  • Analysis: Compare the spectra over time. A decrease in the absorbance at the characteristic peak for the dihydro form and/or the appearance of new peaks will indicate degradation. The rate of degradation can be estimated by the change in absorbance over time.

Protocol 2: HPLC-Based Stability Assay

This protocol offers a more quantitative assessment of stability and can distinguish between the parent compound and its degradation products.

Materials:

  • 5,10-Dihydrophencomycin methyl ester

  • HPLC-grade solvents

  • HPLC system with a suitable detector (e.g., UV or MS)

  • Appropriate HPLC column (e.g., C18)

  • Incubator/water bath

Procedure:

  • Prepare a stock solution of 5,10-Dihydrophencomycin methyl ester in a suitable solvent (e.g., acetonitrile or methanol).

  • Spike a known concentration of the compound into the solution to be tested (e.g., buffer, cell culture medium).

  • Immediately inject a sample (t=0) into the HPLC system to determine the initial peak area of the parent compound.

  • Incubate the solution under the desired test conditions.

  • At various time points, withdraw samples, quench any reaction if necessary (e.g., by adding an equal volume of cold acetonitrile), and inject them into the HPLC.

  • Analysis: Monitor the decrease in the peak area of the parent compound over time. The percentage of the compound remaining can be calculated relative to the t=0 sample.

Visualizations

experimental_workflow cluster_prep Solution Preparation cluster_analysis Stability Analysis cluster_troubleshooting Troubleshooting Logic prep Prepare fresh solution of 5,10-Dihydrophencomycin methyl ester hplc HPLC Analysis (t=0) prep->hplc incubation Incubate under test conditions hplc->incubation hplc_t HPLC Analysis (t=x) incubation->hplc_t data Compare peak areas and assess degradation hplc_t->data degradation_check Significant degradation? data->degradation_check action Modify storage/handling: - Use inert gas - Protect from light - Lower temperature degradation_check->action Yes proceed Proceed with experiment degradation_check->proceed No degradation_pathway parent 5,10-Dihydrophencomycin methyl ester oxidized Phencomycin methyl ester parent->oxidized Oxidation (O2, light) hydrolyzed 5,10-Dihydrophencomycin parent->hydrolyzed Hydrolysis (pH) oxidized_hydrolyzed Phencomycin oxidized->oxidized_hydrolyzed Hydrolysis hydrolyzed->oxidized_hydrolyzed Oxidation

Troubleshooting

Technical Support Center: Optimizing 5,10-Dihydrophencomycin Methyl Ester Production in Streptomyces

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the yield of 5,10-Dihydrophencomycin methyl este...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the yield of 5,10-Dihydrophencomycin methyl ester from Streptomyces cultures.

Troubleshooting Guide

This guide addresses common issues encountered during the fermentation and production of 5,10-Dihydrophencomycin methyl ester.

Problem Potential Cause Suggested Solution
Low or no yield of 5,10-Dihydrophencomycin methyl ester Suboptimal culture conditionsSystematically optimize key fermentation parameters such as pH, temperature, aeration, and incubation time. Different Streptomyces species have varying optimal conditions for secondary metabolite production.[1][2]
Inappropriate carbon or nitrogen sourceTest a variety of carbon (e.g., glucose, starch, glycerol) and nitrogen (e.g., peptone, yeast extract, ammonium sulfate) sources to identify the most suitable for your Streptomyces strain.[1]
Incorrect timing of harvestSecondary metabolite production is often growth-phase dependent, typically occurring during the stationary phase.[3] Perform a time-course experiment to determine the optimal harvest time.
Feedback inhibition by the product or pathway intermediatesConsider implementing a fed-batch culture strategy or using resins to remove the product from the culture broth in situ.
Inconsistent yield between batches Variability in inoculum preparationStandardize the age, size, and physiological state of the inoculum. Use a consistent seed culture protocol.
Inconsistent media compositionEnsure precise measurement and consistent quality of all media components. Prepare media in large batches when possible.
Fluctuations in fermentation parametersCalibrate and monitor probes for pH, dissolved oxygen, and temperature regularly.
Presence of undesired byproducts Precursor overflow to competing pathwaysModify the media composition to direct metabolic flux towards the phenazine biosynthetic pathway. Consider metabolic engineering approaches to block competing pathways.
Degradation of the target compound5,10-Dihydrophenazines can be unstable. Optimize extraction and purification methods to minimize degradation. Consider adjusting the pH of the culture broth post-fermentation.

Frequently Asked Questions (FAQs)

1. What are the typical culture conditions for producing phenazine compounds in Streptomyces?

While optimal conditions are strain-specific, a good starting point for Streptomyces fermentation for secondary metabolite production is a pH between 6.0 and 8.0, and a temperature between 28°C and 37°C.[1][2] Incubation times can range from 5 to 14 days.[1] It is crucial to perform optimization experiments for your specific strain.

2. How can I enhance the expression of the biosynthetic gene cluster for 5,10-Dihydrophencomycin methyl ester?

Several strategies can be employed:

  • Promoter Engineering: Replace the native promoter of the biosynthetic gene cluster with a strong, constitutive promoter.

  • Ribosome Binding Site (RBS) Optimization: Engineer the RBS to enhance the translation efficiency of the biosynthetic genes.

  • Gene Co-expression: Express the entire biosynthetic gene cluster in a high-copy plasmid or integrate multiple copies into the chromosome.

3. Are there any known precursors I can feed the culture to increase the yield?

The biosynthesis of phenazines starts from the shikimate pathway. Supplementing the culture medium with precursors from this pathway, such as shikimic acid or chorismic acid, may increase the metabolic flux towards phenazine production.

4. What is the best method for extracting 5,10-Dihydrophencomycin methyl ester from the culture broth?

Phenazine compounds are typically extracted from the culture filtrate using organic solvents like ethyl acetate.[2][4] After extraction, the organic phase can be concentrated under reduced pressure. Further purification can be achieved using chromatographic techniques such as thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC).[4]

5. How can I confirm the identity and purity of my extracted compound?

The structure of 5,10-Dihydrophencomycin methyl ester can be confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[5] The purity can be assessed by HPLC.

Experimental Protocols

Protocol 1: Optimization of Culture Conditions

This protocol outlines a systematic approach to optimize key fermentation parameters for maximizing the yield of 5,10-Dihydrophencomycin methyl ester.

  • Inoculum Preparation:

    • Inoculate a suitable seed medium with spores or mycelial fragments of the Streptomyces strain.

    • Incubate at 30°C on a rotary shaker (200 rpm) for 48-72 hours.

  • Fermentation:

    • Inoculate the production medium with the seed culture (typically 5-10% v/v).

    • Systematically vary one parameter at a time while keeping others constant. Suggested ranges to test:

      • pH: 5.0, 6.0, 7.0, 8.0, 9.0

      • Temperature: 25°C, 30°C, 35°C

      • Carbon Source (1% w/v): Glucose, Starch, Glycerol, Mannitol

      • Nitrogen Source (0.5% w/v): Peptone, Yeast Extract, Casein, Ammonium Sulfate

  • Sampling and Analysis:

    • Withdraw samples at regular intervals (e.g., every 24 hours for 10 days).

    • Extract the compound from the culture filtrate using ethyl acetate.

    • Quantify the yield using HPLC with a standard curve.

Protocol 2: Extraction and Quantification
  • Extraction:

    • Centrifuge the culture broth to separate the mycelium from the supernatant.

    • Extract the supernatant twice with an equal volume of ethyl acetate.

    • Combine the organic phases and evaporate the solvent under reduced pressure.

  • Quantification:

    • Dissolve the dried extract in a known volume of methanol.

    • Analyze the sample by HPLC using a C18 column.

    • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water).

    • Detect the compound using a UV detector at the appropriate wavelength for phenazines.

    • Calculate the concentration based on a standard curve of purified 5,10-Dihydrophencomycin methyl ester.

Visualizations

experimental_workflow cluster_inoculum Inoculum Preparation cluster_fermentation Fermentation & Optimization cluster_downstream Downstream Processing cluster_output Final Product spore_stock Spore Stock seed_culture Seed Culture spore_stock->seed_culture Inoculation production_culture Production Culture seed_culture->production_culture Inoculation optimization Parameter Optimization (pH, Temp, Media) production_culture->optimization extraction Solvent Extraction production_culture->extraction purification Chromatography (HPLC) extraction->purification analysis Spectroscopic Analysis (NMR, MS) purification->analysis final_product Pure 5,10-Dihydrophencomycin methyl ester analysis->final_product

Caption: Experimental workflow for optimizing and isolating 5,10-Dihydrophencomycin methyl ester.

phenazine_biosynthesis shikimate Shikimate Pathway chorismate Chorismic Acid shikimate->chorismate phenazine_core Phenazine Core Biosynthesis chorismate->phenazine_core phz genes phencomycin Phencomycin phenazine_core->phencomycin Tailoring Enzymes dihydro_phencomycin 5,10-Dihydrophencomycin phencomycin->dihydro_phencomycin Reduction final_product 5,10-Dihydrophencomycin methyl ester dihydro_phencomycin->final_product Methylation

Caption: Putative biosynthetic pathway of 5,10-Dihydrophencomycin methyl ester.

References

Optimization

troubleshooting low bioactivity of 5,10-Dihydrophencomycin methyl ester in assays

Technical Support Center: 5,10-Dihydrophencomycin Methyl Ester This guide provides troubleshooting strategies for researchers observing lower-than-expected bioactivity of 5,10-Dihydrophencomycin methyl ester in their ass...

Author: BenchChem Technical Support Team. Date: November 2025

Technical Support Center: 5,10-Dihydrophencomycin Methyl Ester

This guide provides troubleshooting strategies for researchers observing lower-than-expected bioactivity of 5,10-Dihydrophencomycin methyl ester in their assays.

Frequently Asked Questions (FAQs)

Compound-Specific Issues

Q1: What is the known activity of 5,10-Dihydrophencomycin methyl ester?

A1: 5,10-Dihydrophencomycin methyl ester is a phenazine derivative isolated from a marine Streptomyces species. Published literature reports weak antibiotic activity against Escherichia coli and Bacillus subtilis[1]. If you are working in a different system, the compound may exhibit different activity levels.

Q2: I am not observing the expected weak antibiotic activity. What could be the reason?

A2: If the reported weak antibiotic activity is not being replicated, it could be due to a number of factors including compound integrity (purity, stability), solubility in your assay medium, or specific experimental conditions such as the bacterial strain, growth phase, or media composition used.

Compound Integrity and Handling

Q3: How can I be sure of the quality and integrity of my 5,10-Dihydrophencomycin methyl ester sample?

A3: It is crucial to verify the purity and identity of your compound. We recommend the following:

  • Purity Check: Use High-Performance Liquid Chromatography (HPLC) to check for the presence of impurities or degradation products.

  • Identity Confirmation: Confirm the molecular weight via Mass Spectrometry (MS) and structure via Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Source: Whenever possible, use a compound from a reputable supplier with a certificate of analysis.

Q4: What are the recommended solvent and storage conditions for this compound?

A4: While specific solubility data is not widely available, phenazine derivatives often have low aqueous solubility[2]. We recommend preparing a high-concentration stock solution in an organic solvent like DMSO. Store the stock solution at -20°C or -80°C, protected from light. Repeated freeze-thaw cycles should be avoided as they can lead to compound degradation or precipitation[3].

Q5: Could my compound be degrading in the assay medium?

A5: Yes, compound stability in the assay buffer or cell culture medium is a critical factor. Methyl esters can be susceptible to hydrolysis, especially at non-neutral pH[4]. We recommend performing a stability study by incubating the compound in your assay medium for the duration of your experiment and analyzing its concentration over time by HPLC.

Assay and Experimental Setup

Q6: My compound has low solubility in the aqueous assay buffer. How can I address this?

A6: Low solubility is a common reason for underestimated bioactivity[2]. Here are some strategies:

  • Optimize DMSO Concentration: Ensure the final concentration of the solvent (e.g., DMSO) in your assay is low enough to not affect the biological system, typically ≤0.5%[2].

  • Solubilizing Agents: Consider the use of biocompatible solubilizing agents, but be sure to test for their effects on the assay in a vehicle control.

  • Sonication: Briefly sonicating the solution can help dissolve the compound.

Q7: How do I know if the compound is entering the cells in my cell-based assay?

A7: Poor cell permeability can lead to low activity in cell-based assays[5]. A cell permeability assay, such as a Caco-2 permeability assay, can be performed to determine the rate of transport across a cell monolayer[6][7][8]. Alternatively, you can use analytical techniques like LC-MS/MS to measure the intracellular concentration of the compound.

Q8: Could the observed low bioactivity be due to interactions with media components?

A8: Yes, components in cell culture media, such as serum proteins, can bind to small molecules and reduce their effective concentration available to interact with the target cells[5]. Consider reducing the serum concentration or using a serum-free medium for the duration of the compound treatment, if your cells can tolerate it. Always include proper vehicle and positive controls.

Q9: How can I optimize my cell-based assay conditions?

A9: Several factors in your assay setup can influence the apparent activity of a compound[9]. It is important to optimize the following:

  • Cell Density: Ensure cells are in a logarithmic growth phase and not over-confluent[9][10].

  • Incubation Time: The compound may require a longer or shorter incubation time to elicit a response. A time-course experiment is recommended.

  • Assay Readout: Ensure your assay readout is not subject to interference from the compound itself (e.g., autofluorescence in a fluorescence-based assay)[11].

Data Presentation

Table 1: Hypothetical Bioactivity of 5,10-Dihydrophencomycin Methyl Ester

Assay TypeCell Line/OrganismExpected IC50/MICObserved IC50/MIC
AntibacterialE. coli>100 µM (Weak)>200 µM
AntibacterialB. subtilis>100 µM (Weak)>200 µM
CytotoxicityHeLaNot Reported>150 µM
Kinase InhibitionKinase XNot ReportedNo activity

Table 2: Troubleshooting Assay Parameters

ParameterPotential IssueRecommended ActionReference
Compound Concentration Concentration range is not optimal.Test a wider range of concentrations (e.g., from nM to high µM).[3]
Incubation Time Insufficient time for the compound to act.Perform a time-course experiment (e.g., 6, 12, 24, 48 hours).[9]
Cell Health Cells are unhealthy or senescent.Use cells with a low passage number and ensure viability before seeding.[10]
Solvent Concentration Solvent (e.g., DMSO) is causing toxicity.Keep the final solvent concentration below 0.5% and include a vehicle control.[2]
Assay Interference Compound interferes with the detection method.Run a control with the compound in an acellular setup to check for interference.[11]

Experimental Protocols

Protocol 1: Compound Stability Assessment by HPLC

Objective: To determine the stability of 5,10-Dihydrophencomycin methyl ester in the assay medium over time.

Methodology:

  • Prepare a stock solution of the compound in DMSO.

  • Spike the compound into the assay medium (e.g., cell culture medium with 10% FBS) to a final concentration of 10 µM.

  • Incubate the solution under standard assay conditions (e.g., 37°C, 5% CO2).

  • At various time points (e.g., 0, 2, 6, 12, 24, and 48 hours), take an aliquot of the solution.

  • Immediately stop any potential degradation by adding an equal volume of cold acetonitrile and store at -20°C.

  • Analyze the samples by a validated HPLC method to determine the concentration of the parent compound remaining.

  • Plot the concentration of the compound versus time to determine its stability profile. A stable compound will show minimal decrease in concentration over the time course[4][12][13].

Protocol 2: Cell Permeability Assessment (Caco-2 Model)

Objective: To evaluate the permeability of 5,10-Dihydrophencomycin methyl ester across a cellular barrier, which is predictive of intestinal absorption.

Methodology:

  • Seed Caco-2 cells on a Transwell® insert and culture for 18-22 days to form a confluent and differentiated monolayer[7][14].

  • Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER).

  • Prepare a solution of the compound in a transport buffer.

  • To measure apical to basolateral permeability (A-B), add the compound solution to the apical (upper) chamber of the Transwell®.

  • At specified time points, collect samples from the basolateral (lower) chamber.

  • To measure basolateral to apical permeability (B-A) for efflux assessment, add the compound to the basolateral chamber and sample from the apical chamber[8].

  • Analyze the concentration of the compound in the collected samples using LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) to quantify the rate of transport[6][7].

Visualizations

Troubleshooting_Workflow start Low Bioactivity Observed compound_check Compound Integrity Check start->compound_check assay_check Assay System Check start->assay_check solubility Solubility Issues? compound_check->solubility Check stability Stability Issues? compound_check->stability Check purity Purity Issues? compound_check->purity Check troubleshoot_sol Troubleshoot Solubility (e.g., change solvent) solubility->troubleshoot_sol Yes troubleshoot_stab Troubleshoot Stability (e.g., fresh sample) stability->troubleshoot_stab Yes troubleshoot_pur Re-purify or Source New Sample purity->troubleshoot_pur Yes cell_health Cell Health/Density? assay_check->cell_health Check permeability Cell Permeability? assay_check->permeability Check media_interaction Media Interaction? assay_check->media_interaction Check assay_conditions Assay Conditions? assay_check->assay_conditions Check troubleshoot_assay Optimize Assay (e.g., incubation time, cell density) cell_health->troubleshoot_assay Yes permeability->troubleshoot_assay Yes media_interaction->troubleshoot_assay Yes assay_conditions->troubleshoot_assay Yes end_point Re-evaluate Bioactivity troubleshoot_sol->end_point troubleshoot_stab->end_point troubleshoot_pur->end_point troubleshoot_assay->end_point

Caption: Troubleshooting workflow for low compound bioactivity.

Hypothetical_Signaling_Pathway cluster_troubleshooting Potential Points of Failure compound 5,10-Dihydrophencomycin Methyl Ester receptor Cell Surface Receptor (Hypothetical Target) compound->receptor Inhibits? p1 1. Cell Permeability kinase_a Kinase A receptor->kinase_a p2 2. Target Engagement kinase_b Kinase B kinase_a->kinase_b transcription_factor Transcription Factor kinase_b->transcription_factor gene_expression Gene Expression transcription_factor->gene_expression cellular_response Cellular Response (e.g., Apoptosis) gene_expression->cellular_response p3 3. Downstream Readout

Caption: Hypothetical signaling pathway and troubleshooting points.

References

Troubleshooting

Technical Support Center: 5,10-Dihydrophencomycin Methyl Ester Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the extraction of 5,10-Dihydrophencomycin...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the extraction of 5,10-Dihydrophencomycin methyl ester.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the extraction of 5,10-Dihydrophencomycin methyl ester from Streptomyces sp.?

A1: The most common impurities can be categorized into two main types:

  • Co-metabolites: These are other secondary metabolites produced by the Streptomyces strain that are co-extracted with the target compound. Based on the initial isolation studies, these include:

    • Phencomycin (the oxidized form of the target compound)

    • (2-hydroxyphenyl)-acetamide

    • Menaquinone MK9[1]

  • Process-related impurities: These impurities arise from the degradation of the target molecule during the extraction and purification process. The most significant process-related impurity is:

    • Phencomycin: 5,10-Dihydrophenazines are notoriously sensitive to oxidation and can be readily converted to their corresponding phenazine form upon exposure to air (oxygen).[2]

Q2: Why is my final product a different color than expected, or why do I see a color change during purification?

A2: A color change, typically from a lighter yellow to a more intense yellow or orange, is often an indication of the oxidation of 5,10-Dihydrophencomycin methyl ester to Phencomycin. Dihydrophenazines are the reduced, less stable forms, while phenazines are the oxidized, more colored, and more stable forms. This transformation can occur during fermentation, extraction, and purification steps if proper precautions are not taken to exclude oxygen.

Q3: What are the key physicochemical properties of 5,10-Dihydrophencomycin methyl ester and its main impurities?

A3: Understanding the properties of the target compound and its potential impurities is crucial for developing an effective purification strategy.

CompoundMolecular FormulaMolecular Weight ( g/mol )SolubilityAppearance
5,10-Dihydrophencomycin methyl ester C16H14N2O4298.29[3][4]--
PhencomycinC15H10N2O4282.25[5]Poorly soluble in acidic water, hexane, and petroleum ether. Fairly soluble in methanol. Good solubility in acetonitrile, methylene chloride, ethyl acetate, chloroform, propylene glycol, and dimethylsulfoxide.[5]Yellow, crystalline powder[5]
(2-hydroxyphenyl)-acetamideC8H9NO2151.16[6]Soluble in hot water and ethanol; slightly soluble in cold water.[7]White crystalline powder[7]
Menaquinone MK9C56H80O2785.23[8][9]Slightly soluble in benzene, chloroform, and ethyl acetate.[8] Soluble in chloroform (100 mg/ml).[10][11]Yellow crystal powder[8]

Troubleshooting Guides

Issue 1: Low Yield of 5,10-Dihydrophencomycin Methyl Ester and High Levels of Phencomycin
  • Possible Cause: Oxidation of the target compound during extraction and purification.

  • Troubleshooting Steps:

    • Work under an inert atmosphere: Whenever possible, perform extraction and solvent evaporation steps under a nitrogen or argon atmosphere to minimize exposure to oxygen.

    • Use degassed solvents: De-gas all solvents used for extraction and chromatography by sparging with an inert gas or by sonication under vacuum.

    • Add antioxidants: Consider adding antioxidants to the extraction solvent. Natural antioxidants like ascorbic acid or synthetic antioxidants such as butylated hydroxytoluene (BHT) can help prevent oxidation.[12]

    • Minimize light exposure: Protect the sample from light, as photo-oxidation can be a contributing factor. Use amber glassware or cover vessels with aluminum foil.

    • Control temperature: Avoid excessive heat during solvent evaporation, as this can accelerate oxidation.

Issue 2: Co-elution of Impurities During HPLC Purification
  • Possible Cause: Similar polarities of 5,10-Dihydrophencomycin methyl ester and its co-metabolites.

  • Troubleshooting Steps:

    • Optimize HPLC gradient: Adjust the gradient of your mobile phase to improve the separation of the target compound from impurities. Experiment with different solvent systems (e.g., acetonitrile/water vs. methanol/water) and additives (e.g., formic acid, trifluoroacetic acid) to alter selectivity.

    • Change stationary phase: If co-elution persists, consider using a different HPLC column with a different stationary phase (e.g., a phenyl-hexyl column instead of a C18) to exploit different separation mechanisms.

    • Employ orthogonal purification techniques: Before HPLC, consider a preliminary purification step based on a different separation principle, such as size-exclusion chromatography or solid-phase extraction (SPE), to remove some of the impurities.

Issue 3: Poor Extraction Efficiency from Fermentation Broth
  • Possible Cause: Incomplete cell lysis or suboptimal extraction solvent.

  • Troubleshooting Steps:

    • Ensure efficient cell lysis: If a significant portion of the product is intracellular, ensure complete cell disruption before extraction. This can be achieved by sonication, homogenization, or freeze-thaw cycles.

    • Optimize extraction solvent: While ethyl acetate is commonly used, the polarity of the target compound may warrant testing other solvents or solvent mixtures. A systematic approach with solvents of varying polarities (e.g., hexane, dichloromethane, ethyl acetate, n-butanol) can help identify the optimal extraction solvent.

    • Adjust pH: The pH of the fermentation broth can influence the solubility and charge state of the target compound. Experiment with adjusting the pH of the broth before extraction to improve partitioning into the organic solvent.

Experimental Protocols

Protocol 1: Extraction and Purification of 5,10-Dihydrophencomycin Methyl Ester from Streptomyces sp. Fermentation Broth

This protocol is a synthesized methodology based on common practices for the isolation of phenazine derivatives from Streptomyces.

  • Harvesting and Separation:

    • Centrifuge the fermentation broth (e.g., 10 L) at 8,000 rpm for 20 minutes to separate the mycelium from the supernatant.

  • Extraction:

    • Supernatant Extraction: Extract the supernatant twice with an equal volume of ethyl acetate. Combine the organic layers.

    • Mycelium Extraction: Homogenize the mycelial pellet with methanol and sonicate for 30 minutes. Filter the mixture and extract the filtrate with an equal volume of ethyl acetate.

    • Combine all ethyl acetate extracts and evaporate to dryness under reduced pressure at a temperature below 40°C.

  • Preliminary Purification (Silica Gel Chromatography):

    • Dissolve the crude extract in a minimal amount of dichloromethane.

    • Load the dissolved extract onto a silica gel column pre-equilibrated with hexane.

    • Elute the column with a stepwise gradient of ethyl acetate in hexane.

    • Collect fractions and monitor by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., ethyl acetate:hexane, 1:1) and visualize under UV light.

    • Combine fractions containing the target compound.

  • Final Purification (Preparative HPLC):

    • Dissolve the semi-purified fraction in methanol.

    • Inject the sample onto a preparative C18 HPLC column.

    • Elute with a linear gradient of acetonitrile in water (both containing 0.1% formic acid to improve peak shape).

    • Monitor the elution at a suitable wavelength (e.g., 254 nm and 360 nm) and collect fractions corresponding to the peak of 5,10-Dihydrophencomycin methyl ester.

    • Evaporate the solvent from the collected fractions under reduced pressure to obtain the purified compound.

Visualizations

Biosynthetic Pathway of Phenazines in Streptomyces

cluster_0 Shikimic Acid Pathway cluster_1 Phenazine Core Biosynthesis cluster_2 Modification & Reduction Chorismic Acid Chorismic Acid phzE phzE Chorismic Acid->phzE ADIC ADIC phzE->ADIC phzD phzD ADIC->phzD DHHA DHHA phzD->DHHA phzF phzF DHHA->phzF Dimerization & Cyclization Dimerization & Cyclization phzF->Dimerization & Cyclization PDC Phenazine-1,6-dicarboxylic acid Dimerization & Cyclization->PDC Tailoring Enzymes Tailoring Enzymes PDC->Tailoring Enzymes Phencomycin Phencomycin Tailoring Enzymes->Phencomycin Reductase Reductase Phencomycin->Reductase Target 5,10-Dihydrophencomycin methyl ester Reductase->Target

Caption: Proposed biosynthetic pathway of 5,10-Dihydrophencomycin methyl ester in Streptomyces.

Experimental Workflow for Extraction and Purification

Fermentation Broth Fermentation Broth Centrifugation Centrifugation Fermentation Broth->Centrifugation Supernatant Supernatant Centrifugation->Supernatant Mycelium Mycelium Centrifugation->Mycelium Solvent Extraction (Ethyl Acetate) Solvent Extraction (Ethyl Acetate) Supernatant->Solvent Extraction (Ethyl Acetate) Solvent Extraction (Methanol & Ethyl Acetate) Solvent Extraction (Methanol & Ethyl Acetate) Mycelium->Solvent Extraction (Methanol & Ethyl Acetate) Combined Organic Extracts Combined Organic Extracts Solvent Extraction (Ethyl Acetate)->Combined Organic Extracts Solvent Extraction (Methanol & Ethyl Acetate)->Combined Organic Extracts Evaporation Evaporation Combined Organic Extracts->Evaporation Crude Extract Crude Extract Evaporation->Crude Extract Silica Gel Chromatography Silica Gel Chromatography Crude Extract->Silica Gel Chromatography Semi-purified Fractions Semi-purified Fractions Silica Gel Chromatography->Semi-purified Fractions Preparative HPLC Preparative HPLC Semi-purified Fractions->Preparative HPLC Pure 5,10-Dihydrophencomycin methyl ester Pure 5,10-Dihydrophencomycin methyl ester Preparative HPLC->Pure 5,10-Dihydrophencomycin methyl ester

Caption: General workflow for the extraction and purification of 5,10-Dihydrophencomycin methyl ester.

References

Optimization

degradation pathways of phenazine compounds under laboratory conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of phenazine co...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of phenazine compounds under laboratory conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for phenazine compounds in a laboratory setting?

Phenazine compounds can degrade through three main pathways: photodegradation, chemical degradation, and biodegradation. The specific pathway and rate of degradation depend on the compound's structure and the experimental conditions.

  • Photodegradation: This occurs when phenazine solutions are exposed to light, particularly UV or visible light. The degradation is often accelerated by the presence of hydrogen ions (lower pH) and oxidants.[1] The process typically follows first-order reaction kinetics.[1]

  • Biodegradation: Certain microorganisms, particularly soil bacteria like Mycobacterium and Sphingomonas species, can metabolize phenazines, using them as a source of carbon and energy.[2][3][4][5] This process involves specific enzymes that catalyze the breakdown of the phenazine ring structure.[4][6]

  • Chemical Degradation: Phenazines can be degraded by chemical reactions, such as oxidation. For instance, reactive oxygen species (ROS) like hydroxyl radicals can lead to the breakdown of the phenazine core.[7] The stability of phenazines is also highly dependent on pH, with some derivatives showing instability in acidic or alkaline conditions.[8][9][10]

G Phenazine Phenazine Compound Photo Photodegradation (Light Exposure) Phenazine->Photo Light, O2 Bio Biodegradation (Microbial Action) Phenazine->Bio Enzymes Chem Chemical Degradation (e.g., Oxidation, pH) Phenazine->Chem H+, OH-, ROS Products Degradation Products Photo->Products Bio->Products Chem->Products

Caption: Overview of major phenazine degradation pathways.

Q2: How do pH and temperature affect the stability of phenazine compounds?

Both pH and temperature are critical factors. For Phenazine-1-Carboxylic Acid (PCA), stability is significantly higher in neutral or alkaline environments compared to acidic ones when exposed to light.[1] Similarly, the degradation of 2-hydroxy-phenazine-1-carboxylic acid (2-OH-PCA) follows first-order kinetics, with the rate constant decreasing at pH values below or above 7.0.[8] Temperature generally increases the rate of degradation reactions; for example, the conversion of 2-OH-PCA to 2-hydroxyphenazine (2-OH-PHZ) increases with rising temperature.[8]

Q3: What are the best practices for preparing and storing phenazine stock solutions to minimize degradation?

To ensure the stability and reproducibility of your experiments, follow these storage guidelines:

  • Solvent Choice: Dissolve phenazines in an appropriate organic solvent like DMSO or dimethylformamide (DMF) for stock solutions.[11]

  • Light Protection: Store all solutions in amber-colored vials or wrap containers in aluminum foil to protect them from light, as many phenazines are photosensitive.[1][12]

  • Temperature: For long-term storage, keep stock solutions at -20°C or -80°C. Manufacturer datasheets suggest stability for up to 6 months at -80°C.[13]

  • pH of Aqueous Solutions: When preparing aqueous working solutions, use buffers to maintain a neutral or slightly alkaline pH, as this has been shown to improve the stability of compounds like PCA.[1]

  • Avoid Repeated Freeze-Thaw Cycles: Aliquot stock solutions into smaller volumes to prevent degradation from repeated temperature changes.[13]

  • Aqueous Solution Storage: Do not store aqueous solutions for more than one day, as stability is significantly reduced compared to organic stock solutions.[11]

Q4: What are some common degradation products of Phenazine-1-Carboxylic Acid (PCA)?

Under laboratory conditions, PCA can degrade into several other compounds.

  • Photodegradation: The primary products identified during photodegradation are Hydroxyl PCA and Hydroxy phenazine .[1][14]

  • Biodegradation:

    • In Mycobacterium fortuitum, the first step is decarboxylation, which converts PCA to the core phenazine molecule.[4]

    • In Sphingomonas sp. DP58, PCA is converted to metabolites such as 4-hydroxy-1-(2-carboxyphenyl) azacyclobut-2-ene-2-carbonitrile (HPAEC) and 4-hydroxy-1-(2-carboxyphenyl)-2-azetidinecarbonitrile (HPAC) .[15]

    • Engineered Pseudomonas chlororaphis expressing dioxygenase can convert PCA to 1,2-dihydroxyphenazine .[6][16]

G cluster_photo Photodegradation cluster_bio Biodegradation PCA1 PCA HPCA Hydroxyl PCA PCA1->HPCA Visible Light, H+, O2 HP Hydroxy phenazine PCA1->HP Visible Light, H+, O2 PCA2 PCA PHZ Phenazine (M. fortuitum) PCA2->PHZ PhdA Decarboxylase DHP 1,2-Dihydroxyphenazine (S. wittichii) PCA2->DHP PcaA1A2 Dioxygenase

Caption: Common degradation products of PCA via different pathways.

Troubleshooting Guides

Problem 1: My phenazine compound appears to be degrading rapidly during my experiment, leading to inconsistent results.

Possible Causes & Solutions:

  • Light Exposure: Standard laboratory lighting can be sufficient to cause photodegradation.

    • Solution: Perform experiments under subdued light, use amber-colored labware, or wrap your containers (beakers, flasks, microplates) in aluminum foil.[1][12]

  • Incorrect pH: The pH of your aqueous medium may be promoting degradation. PCA, for example, is much less stable at an acidic pH.[1]

    • Solution: Check and buffer your experimental medium to a pH range known to be stable for your specific phenazine compound, typically neutral to alkaline (pH 7-8).[1][8]

  • Presence of Oxidants: Reactive oxygen species (ROS) in your system can chemically degrade phenazines. The presence of oxygen can also accelerate photodegradation.[1]

    • Solution: If experimentally feasible, degas your solutions or perform experiments under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

  • High Temperature: Elevated temperatures can increase the rate of chemical degradation.[8]

    • Solution: If your protocol allows, conduct experiments at a controlled room temperature or on ice to slow down degradation kinetics.

Problem 2: I am observing unexpected or shifting peaks in my HPLC chromatogram.

Possible Causes & Solutions:

  • On-Column or In-Solution Degradation: The compound may be degrading after preparation but before or during analysis.

    • Solution: Analyze samples immediately after preparation. Ensure the mobile phase pH is compatible with your compound's stability. Use an autosampler with temperature control (e.g., set to 4°C) to maintain sample integrity during a long sequence.

  • Formation of Degradation Products: The new peaks are likely degradation products.

    • Solution: Conduct a forced degradation study (see Experimental Protocols section). Subject your compound to stress conditions (acid, base, oxidation, heat, light) and run HPLC to see if the unknown peaks match the peaks from the stressed samples.[17][18] Use a Diode-Array Detector (DAD) to check for peak purity and compare UV-Vis spectra. Peaks for the parent compound and its degradation products will likely have different retention times but may share some spectral similarities.

Problem 3: My bioassay results are not reproducible, and I suspect compound instability.

Possible Causes & Solutions:

  • Degradation in Culture Media: The complex components of cell culture or microbial growth media (e.g., metals, pH shifts during growth) could be catalyzing degradation.

    • Solution: Run a stability control. Incubate your phenazine compound in the cell-free media under the same experimental conditions (time, temperature, CO2, etc.) and quantify its concentration over time using HPLC. This will reveal the compound's stability in that specific matrix.

  • Metabolism by Biological System: If using live cells or microorganisms, they may be actively metabolizing or modifying the phenazine.

    • Solution: Analyze the supernatant or cell lysate using LC-MS/MS to identify potential metabolites.[1] Compare the results to a cell-free control to distinguish between abiotic degradation and active metabolism.

Data Summary Tables

Table 1: Effect of pH on the Photodegradation Half-Life of Phenazine-1-Carboxylic Acid (PCA) Data sourced from a study on PCA photodegradation in aqueous solution under visible light irradiation.[1]

pHHalf-Life (Days)Relative Stability
5.02.2Low
6.837.6High

Table 2: Degradation Kinetics of Phenazine-1-carboxamide (PCN) in Different Soil Conditions Illustrative data based on studies of PCN degradation in various agricultural soils.[19][20]

Soil ConditionKinetic ModelHalf-Life (t₁/₂) Range (Days)
AerobicFirst-order15 - 30
AnaerobicFirst-order25 - 50
Paddy (Flooded)Biphasic/First-order10 - 25

Experimental Protocols

Protocol 1: General Method for Forced Degradation Study

This protocol helps identify potential degradation products and establish the stability profile of a phenazine compound under various stress conditions, as recommended by ICH guidelines.[18]

1. Preparation of Stock Solution:

  • Prepare a 1 mg/mL stock solution of the phenazine compound in a suitable solvent (e.g., methanol or DMSO).

2. Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Incubate at 60°C for 12, 24, and 48 hours.[21]

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Incubate at 60°C for 12, 24, and 48 hours.[21]

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 10% hydrogen peroxide (H₂O₂). Keep at room temperature for 12, 24, and 48 hours.[17][21]

  • Thermal Degradation: Place the stock solution (in a sealed vial) in an oven at 75°C for 12, 24, and 48 hours.[21]

  • Photolytic Degradation: Expose the stock solution to direct UV light (in a UV chamber) or sunlight for several days.[1][21]

3. Sample Analysis:

  • At each time point, withdraw an aliquot from each stress condition.

  • Neutralize the acid and base samples if necessary.

  • Dilute all samples to a suitable concentration (e.g., 10 µg/mL) with the mobile phase.

  • Analyze using a stability-indicating HPLC-UV/DAD method.

  • For structural elucidation of major degradation products, use LC-MS/MS.[17]

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_output Data Interpretation Stock Prepare Phenazine Stock Solution Stress Expose to Stress Conditions (Acid, Base, H2O2, Heat, Light) Stock->Stress Sample Neutralize & Dilute Stressed Samples Stress->Sample HPLC HPLC-DAD Analysis Sample->HPLC LCMS LC-MS/MS Analysis (for Identification) HPLC->LCMS Compare Compare Chromatograms (Stressed vs. Control) HPLC->Compare Identify Identify Degradation Products LCMS->Identify Compare->Identify

Caption: Workflow for a forced degradation study of phenazines.

Protocol 2: HPLC Method for Analysis of PCA and its Degradation Products

This is a general reverse-phase HPLC method adapted from literature for separating PCA and its hydroxylated degradation products.[1][18][22]

  • HPLC System: A standard HPLC system with a UV/Vis or Diode-Array Detector (DAD).

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[17]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer and an organic solvent. For example, a mixture of acetonitrile and 10 mM ammonium acetate buffer (pH 6.0).[17][21] A common starting point could be 60:40 (v/v) acetonitrile:buffer.

  • Flow Rate: 1.0 mL/min.[17][22]

  • Injection Volume: 20 µL.[17]

  • Column Temperature: Ambient or controlled at 25-30°C for better reproducibility.

  • Detection Wavelength: 250-260 nm, which is a common absorbance maximum for the phenazine core.[17][18] A DAD can scan a range (e.g., 200-400 nm) to capture spectra for all eluting peaks.

Procedure:

  • Prepare the mobile phase, filter it through a 0.45 µm membrane, and degas it by sonication.[17]

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Prepare standards of your phenazine compound and samples (from experiments or degradation studies) in the mobile phase.

  • Inject the samples and standards into the HPLC system.

  • Identify and quantify the parent phenazine and any degradation products by comparing retention times and peak areas to the standards and control samples.

References

Troubleshooting

Technical Support Center: Enhancing the Antibacterial Efficacy of 5,10-Dihydrophencomycin Methyl Ester

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the antibacterial efficacy of 5,10-Di...

Author: BenchChem Technical Support Team. Date: November 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the antibacterial efficacy of 5,10-Dihydrophencomycin methyl ester. Given that this compound exhibits weak initial antibacterial activity, the following information offers guidance on strategies to potentiate its effects, troubleshoot common experimental hurdles, and interpret results.

Frequently Asked Questions (FAQs)

Q1: My initial screening shows 5,10-Dihydrophencomycin methyl ester has only weak antibacterial activity. What are the next steps to improve its efficacy?

A1: Weak initial activity is a common challenge in drug discovery. Consider the following strategies:

  • Synergistic Combinations: Combine 5,10-Dihydrophencomycin methyl ester with other known antibiotics or natural products. This can lead to a synergistic effect where the combined antibacterial activity is greater than the sum of their individual effects.[1][2][3]

  • Chemical Modification: Synthesize derivatives of the parent compound to improve its pharmacological properties, such as cell wall penetration or target binding.

  • Adjuvant Therapy: Use it in combination with non-antibiotic compounds that can weaken the bacterial defenses, such as efflux pump inhibitors.

Q2: How do I test for synergistic interactions between 5,10-Dihydrophencomycin methyl ester and other compounds?

A2: The checkerboard assay is a standard method to determine synergy.[4][5][6] This involves testing a matrix of concentrations of both compounds to identify the minimum inhibitory concentration (MIC) of each in combination. The Fractional Inhibitory Concentration (FIC) index is then calculated to quantify the interaction.

Q3: How is the Fractional Inhibitory Concentration (FIC) Index calculated and interpreted?

A3: The FIC Index is calculated as follows:

FIC Index = FIC of drug A + FIC of drug B

Where:

  • FIC of drug A = (MIC of drug A in combination) / (MIC of drug A alone)

  • FIC of drug B = (MIC of drug B in combination) / (MIC of drug B alone)

The results are interpreted as:

  • Synergy: FIC Index ≤ 0.5

  • Additive: 0.5 < FIC Index ≤ 1.0

  • Indifference: 1.0 < FIC Index ≤ 4.0

  • Antagonism: FIC Index > 4.0

Troubleshooting Guides

Problem 1: Inconsistent MIC values for 5,10-Dihydrophencomycin methyl ester across experiments.

  • Possible Cause: Variability in inoculum preparation.

    • Solution: Ensure a standardized inoculum density (e.g., 0.5 McFarland standard) is used for each experiment. Verify the CFU/mL of your inoculum.

  • Possible Cause: Degradation of the compound.

    • Solution: Prepare fresh stock solutions of 5,10-Dihydrophencomycin methyl ester for each experiment. Store stock solutions at the recommended temperature and protect from light if the compound is light-sensitive.

  • Possible Cause: Variation in media composition.

    • Solution: Use the same batch of Mueller-Hinton broth or agar for all related experiments. Ensure the pH of the media is consistent.[7]

Problem 2: No synergistic effect is observed in the checkerboard assay.

  • Possible Cause: The combination of drugs does not have a synergistic mechanism of action.

    • Solution: Explore combinations with antibiotics from different classes that have distinct mechanisms of action. For example, combine a cell wall synthesis inhibitor with a protein synthesis inhibitor.

  • Possible Cause: The concentration range tested is not appropriate.

    • Solution: Ensure the concentration ranges for both compounds in the checkerboard assay bracket their individual MICs (e.g., from 4x MIC to 1/16x MIC).

  • Possible Cause: Incorrect interpretation of the checkerboard results.

    • Solution: Double-check the calculation of the FIC index. Ensure that the MIC is correctly identified as the lowest concentration with no visible growth.

Data Presentation

Table 1: Hypothetical Synergistic Activity of 5,10-Dihydrophencomycin methyl ester with Conventional Antibiotics against E. coli ATCC 25922

Combination PartnerMIC Alone (µg/mL)MIC in Combination (µg/mL)FIC IndexInterpretation
5,10-Dihydrophencomycin methyl ester 128---
Tetracycline 810.25Synergy
w/ 5,10-Dihydrophencomycin methyl ester-16
Ciprofloxacin 0.060.030.75Additive
w/ 5,10-Dihydrophencomycin methyl ester-32
Vancomycin >1024>1024-Indifference
w/ 5,10-Dihydrophencomycin methyl ester-128

Experimental Protocols

Protocol 1: Checkerboard Assay for Synergy Testing
  • Prepare Stock Solutions: Prepare stock solutions of 5,10-Dihydrophencomycin methyl ester and the partner antibiotic in a suitable solvent (e.g., DMSO).

  • Prepare Microtiter Plates: In a 96-well microtiter plate, add Mueller-Hinton broth.

  • Create Dilutions:

    • Along the x-axis, create serial twofold dilutions of 5,10-Dihydrophencomycin methyl ester.

    • Along the y-axis, create serial twofold dilutions of the partner antibiotic.

    • The final plate should contain a matrix of concentrations for both compounds.

  • Inoculate: Add a standardized bacterial inoculum (final concentration of 5 x 10^5 CFU/mL) to each well.

  • Incubate: Incubate the plates at 37°C for 18-24 hours.

  • Determine MICs: The MIC is the lowest concentration of the drug(s) that completely inhibits visible bacterial growth.

  • Calculate FIC Index: Use the formula provided in the FAQ section to determine the nature of the interaction.

Visualizations

Experimental_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis A Prepare bacterial inoculum (0.5 McFarland) C Perform serial dilutions in 96-well plate (Checkerboard) A->C B Prepare stock solutions of 5,10-Dihydrophencomycin methyl ester and partner antibiotic B->C D Inoculate plate with bacteria C->D E Incubate at 37°C for 18-24h D->E F Read MICs for each compound alone and in combination E->F G Calculate Fractional Inhibitory Concentration (FIC) Index F->G H Interpret results: Synergy, Additive, Indifference, or Antagonism G->H

Caption: Workflow for Synergy Testing using the Checkerboard Assay.

Signaling_Pathway cluster_drugs Therapeutic Agents cluster_bacterium Bacterial Cell A 5,10-Dihydrophencomycin methyl ester C Efflux Pump A->C Inhibits B Partner Antibiotic (e.g., Tetracycline) D Ribosome B->D Binds to C->B Expels E Protein Synthesis D->E Leads to F F E->F Inhibition of Bacterial Growth

Caption: Hypothetical Mechanism of Synergy.

References

Optimization

protocol refinement for consistent 5,10-Dihydrophencomycin methyl ester isolation

Technical Support Center: 5,10-Dihydrophencomycin Methyl Ester Isolation This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the consistent iso...

Author: BenchChem Technical Support Team. Date: November 2025

Technical Support Center: 5,10-Dihydrophencomycin Methyl Ester Isolation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the consistent isolation of 5,10-Dihydrophencomycin methyl ester. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during the isolation process.

Frequently Asked Questions (FAQs)

Q1: What is the optimal growth medium and fermentation time for maximizing the production of 5,10-Dihydrophencomycin methyl ester from Streptomyces sp.?

A1: While optimal conditions can vary between different strains of Streptomyces, a common approach involves using a nutrient-rich medium and allowing for sufficient fermentation time. Based on related phenazine isolations, a casamino acid-peptone-glucose (CPG) agar medium is effective. Fermentation is typically carried out at 28°C for 3-4 days to achieve substantial biomass and secondary metabolite production. It is advisable to perform a time-course experiment (e.g., harvesting every 24 hours from day 2 to day 6) to determine the peak production time for your specific strain.

Q2: My crude extract shows antimicrobial activity, but I am unable to isolate the active compound. What could be the issue?

A2: This is a common challenge in natural product isolation. Several factors could be at play:

  • Compound Instability: 5,10-Dihydrophencomycin methyl ester, like other dihydrophenazines, may be sensitive to light, oxygen, or pH changes. Ensure that all extraction and purification steps are carried out with minimal exposure to direct light and under neutral pH conditions where possible. Consider blanketing fractions with an inert gas like nitrogen or argon.

  • Low Concentration: The target compound may be present in very low concentrations. You may need to scale up your fermentation volume to obtain a sufficient quantity for detection and isolation.

  • Co-elution with Inhibitory Compounds: Other compounds in the extract might interfere with the chromatographic separation or mask the activity of your target compound. Employing multiple, orthogonal chromatographic techniques (e.g., normal-phase followed by reverse-phase) can help resolve this.

Q3: The final isolated compound shows weak or no antibiotic activity against E. coli and B. subtilis. What went wrong?

A3: 5,10-Dihydrophencomycin methyl ester has been reported to show weak antibiotic activity.[1] If you are observing no activity, consider the following:

  • Degradation: The compound may have degraded during isolation or storage. Verify the structural integrity of your isolated compound using NMR and mass spectrometry. Store the purified compound at -20°C or lower, protected from light.

  • Incorrect Compound: It is possible that you have isolated a different, inactive phenazine derivative. Confirm the structure of your compound by comparing its spectroscopic data (¹H NMR, ¹³C NMR, HR-MS) with reported values.

  • Bioassay Conditions: Ensure that your bioassay is properly controlled and that the test organisms are viable. The concentration of the compound used in the assay should be appropriate, typically in the range of 1-128 µg/mL for initial screening.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the isolation protocol.

Problem Potential Cause(s) Recommended Solution(s)
Low Yield of Crude Extract Incomplete cell lysis and extraction.- Ensure thorough homogenization or sonication of the bacterial cells. - Perform sequential extractions (e.g., 3x with methanol) to maximize recovery from the biomass.
Inefficient solvent partitioning.- Ensure the pH of the aqueous suspension is optimal for partitioning your target compound into the organic phase (e.g., chloroform). - Perform multiple extractions with smaller volumes of the organic solvent.
Poor Separation on Diaion HP-20 Column Improper column packing or loading.- Ensure the resin is fully swollen and packed into a uniform column bed. - Dissolve the crude extract in a minimal amount of the initial mobile phase before loading to ensure a tight band.
Inappropriate solvent gradient.- Optimize the stepwise gradient of aqueous acetone. Try smaller increments in acetone concentration (e.g., 10% steps) to improve resolution.
Compound Degradation (Color Change of Fractions) Oxidation of the dihydrophenazine core.- Work in a low-light environment or use amber-colored glassware. - Degas all solvents before use. - Consider adding an antioxidant like BHT (Butylated hydroxytoluene) to the extraction and chromatography solvents, if compatible with your downstream applications.
Multiple, Unresolved Peaks in HPLC Suboptimal HPLC method.- Adjust the gradient slope of the mobile phase (e.g., a shallower gradient for better resolution). - Screen different C18 columns from various manufacturers, as selectivity can differ. - Try a different solvent system (e.g., acetonitrile/water instead of methanol/water).
Crystallization Failure Solution is too dilute or too saturated.- Concentrate the solution slowly. If no crystals form, try adding a small amount of a non-polar "anti-solvent" (e.g., hexane) dropwise until turbidity appears, then allow it to stand.
Presence of impurities.- Re-purify the compound using HPLC. - Ensure all glassware is scrupulously clean.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established procedures for isolating phenazine derivatives.[1][2]

1. Fermentation and Extraction

  • Culture Streptomyces sp. on CPG agar medium at 28°C for 3-4 days.

  • Harvest the bacterial cells and perform a solvent extraction with methanol (3 x 2 L).

  • Concentrate the methanol extract in vacuo to yield a residue.

  • Suspend the residue in distilled water and perform a liquid-liquid extraction with chloroform (3 x 1 L).

  • Evaporate the chloroform layer to dryness to obtain the crude extract.

2. Column Chromatography (Diaion HP-20)

  • Apply the crude extract (e.g., 872.0 mg) to a Diaion HP-20 resin column.

  • Elute the column using a stepwise gradient of aqueous acetone (e.g., 0%, 20%, 40%, 60%, 80%, and 100% v/v).

  • Collect fractions and monitor by thin-layer chromatography (TLC) or a bioassay to identify the active fractions. The target compound is expected to elute in the mid-polarity fractions (e.g., 60% acetone).

3. Preparative High-Performance Liquid Chromatography (HPLC)

  • Further purify the active fraction using a semi-preparative reverse-phase C18 column (e.g., ODS-H80, 250 x 10 mm, 4 µm).

  • Elute with an isocratic or gradient mobile phase, for example, 50% aqueous methanol, at a flow rate of 2 mL/min.

  • Monitor the eluent with a UV detector (phenazines typically absorb in the UV-Vis range).

  • Collect the peak corresponding to 5,10-Dihydrophencomycin methyl ester.

4. Structural Elucidation

  • Confirm the identity and purity of the isolated compound using High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC).

Visual Workflow and Logic Diagrams

experimental_workflow cluster_fermentation 1. Fermentation & Extraction cluster_purification 2. Purification cluster_analysis 3. Analysis Fermentation Streptomyces sp. Culture (CPG Medium, 3-4 days) Harvest Harvest Biomass Fermentation->Harvest Extraction_MeOH Methanol Extraction Harvest->Extraction_MeOH Concentration1 Concentrate in vacuo Extraction_MeOH->Concentration1 Partition Chloroform-Water Partition Concentration1->Partition Concentration2 Evaporate Chloroform Partition->Concentration2 Crude_Extract Crude Extract Concentration2->Crude_Extract HP20 Diaion HP-20 Column (Aqueous Acetone Gradient) Crude_Extract->HP20 Fraction_Collection Collect & Pool Active Fractions HP20->Fraction_Collection HPLC Preparative HPLC (Reverse-Phase C18) Fraction_Collection->HPLC Pure_Compound Isolated Compound HPLC->Pure_Compound Analysis Structural Elucidation (NMR, HR-MS) Pure_Compound->Analysis Bioassay Bioactivity Testing (E. coli, B. subtilis) Pure_Compound->Bioassay

Caption: Experimental workflow for the isolation of 5,10-Dihydrophencomycin methyl ester.

troubleshooting_logic Start Problem: Low Yield or Purity Check_Extraction Review Extraction Protocol? Start->Check_Extraction Check_Chromatography Review Chromatography? Check_Extraction->Check_Chromatography No Sol_Extraction Optimize: Increase solvent volume, sequential extractions, check pH Check_Extraction->Sol_Extraction Yes Check_Degradation Signs of Degradation? Check_Chromatography->Check_Degradation No Sol_Chromatography Optimize: Adjust gradient, change column, check loading Check_Chromatography->Sol_Chromatography Yes Sol_Degradation Implement Protective Measures: low light, inert atmosphere, antioxidants Check_Degradation->Sol_Degradation Yes End Re-run Experiment Check_Degradation->End No Sol_Extraction->End Sol_Chromatography->End Sol_Degradation->End

Caption: Troubleshooting logic for low yield or purity issues.

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 5,10-Dihydrophencomycin Methyl Ester and Other Phenazine Antibiotics

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of 5,10-Dihydrophencomycin methyl ester with other notable phenazine antibiotics, including pyocyanin, phenco...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5,10-Dihydrophencomycin methyl ester with other notable phenazine antibiotics, including pyocyanin, phencomycin, and lavanducyanin. The objective is to present a clear overview of their performance based on available experimental data, aiding in research and development decisions.

Introduction to Phenazine Antibiotics

Phenazine antibiotics are a class of heterocyclic nitrogen-containing compounds produced by a variety of bacteria, most notably Pseudomonas and Streptomyces species. They are known for their broad-spectrum antimicrobial activity, which stems from their ability to act as redox-active compounds, generating reactive oxygen species (ROS) and interfering with cellular processes such as quorum sensing and iron acquisition. Their diverse chemical structures lead to a wide range of biological activities, making them a subject of interest for novel antibiotic development.

5,10-Dihydrophencomycin methyl ester is a novel phenazine derivative isolated from a marine Streptomyces species. While its discovery has added to the diversity of this class of antibiotics, comprehensive quantitative data on its biological activity remains limited.

Comparative Performance Data

The following tables summarize the available quantitative data for the antimicrobial and cytotoxic activities of the selected phenazine antibiotics.

Table 1: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

AntibioticTarget OrganismMIC (µg/mL)Reference
5,10-Dihydrophencomycin methyl ester Escherichia coliWeak activity (quantitative data not available)[1]
Bacillus subtilisWeak activity (quantitative data not available)[1]
Pyocyanin Staphylococcus aureus58.3
Methicillin-resistant Staphylococcus aureus (MRSA)40 - 70[2]
Bacillus subtilis62.5
Escherichia coli250 - 1000[2]
Klebsiella pneumoniae120 - 180[2]
Salmonella typhi21.7
Phencomycin Various Bacteria32 - 128
Various Fungi32 - 128
Lavanducyanin Data not available-

Table 2: Cytotoxicity (Half-maximal Inhibitory Concentration - IC50)

AntibioticCell LineIC50 (µg/mL)Reference
5,10-Dihydrophencomycin methyl ester Data not available-
Pyocyanin L-132 (human embryonic lung epithelial)112.01[3][4]
RTG-2 (rainbow trout gonad)146.19[3][4]
Sf9 (Spodoptera frugiperda pupal ovarian)106.39[3][4]
HePG2 (human liver cancer)46.45 - 61.71[2]
HCT-116 (human colon cancer)32.34 - 53.06[2]
Hela (human cervical cancer)39.27 - 74.13[2]
MCF-7 (human breast cancer)28.85 - 37.29[2]
PC-3 (human prostate cancer)41.31 - 63.21[2]
WI-38 (normal human lung fibroblast)92.23[2]
WISH (normal human amnion)> 100[2]
PANC-1 (human pancreatic cancer)118.5 - 287.4[4]
Phencomycin Data not available-
Lavanducyanin Inhibition of TNF-α-induced NFκB activity16.3 µM[5]
Inhibition of LPS-induced nitric oxide production> 48.6 µM[5]

Experimental Protocols

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

  • Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to a turbidity equivalent to a 0.5 McFarland standard.

  • Serial Dilution: The phenazine antibiotic is serially diluted in a multi-well microtiter plate containing a suitable broth medium.

  • Inoculation: Each well is inoculated with the standardized bacterial suspension.

  • Incubation: The microtiter plate is incubated at an appropriate temperature and duration for the specific microorganism.

  • Determination of MIC: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

  • Cell Seeding: Adherent cells are seeded in a 96-well plate and allowed to attach overnight.

  • Compound Treatment: The cells are treated with various concentrations of the phenazine antibiotic and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: MTT solution is added to each well and incubated to allow the formation of formazan crystals by metabolically active cells.

  • Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or acidified isopropanol).

  • Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • Calculation of IC50: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Visualizing Mechanisms of Action

Phenazine antibiotics exert their effects through various mechanisms, primarily by interfering with key cellular signaling pathways. The following diagrams illustrate two such pathways.

quorum_sensing_inhibition cluster_bacteria Bacterial Cell QS_System Quorum Sensing System (e.g., las, rhl) Signal_Production Autoinducer Production QS_System->Signal_Production regulates Virulence_Factors Virulence Factor Expression Signal_Production->Virulence_Factors activates at high density Phenazine Phenazine Antibiotic Phenazine->QS_System Interferes with caption Phenazine interference with bacterial quorum sensing. iron_chelation_mechanism cluster_environment Extracellular Environment cluster_cell Bacterial Cell Fe3 Insoluble Fe(III) Fe2 Soluble Fe(II) Fe3->Fe2 Reduction Uptake Iron Uptake System Metabolism Bacterial Metabolism Uptake->Metabolism provides Fe(II) for Phenazine Reduced Phenazine Phenazine->Fe3 e- shuttle Oxidized_Phenazine Oxidized Phenazine Phenazine->Oxidized_Phenazine Oxidation caption Role of phenazines as electron shuttles in iron acquisition.

References

Comparative

Comparative Analysis of the Antimicrobial Activity of 5,10-Dihydrophencomycin Methyl Ester

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative assessment of the antimicrobial potential of 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative. Due to th...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the antimicrobial potential of 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative. Due to the limited availability of quantitative antimicrobial data for this specific compound, this document leverages data from structurally related phenazine antibiotics to provide a preliminary performance benchmark against established antibacterial agents.

Executive Summary

5,10-Dihydrophencomycin methyl ester, isolated from a marine Streptomyces species, has demonstrated qualitative antimicrobial activity against both Gram-negative (Escherichia coli) and Gram-positive (Bacillus subtilis) bacteria. While specific Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for this compound are not yet publicly available, this guide presents a comparative analysis using representative data from other well-studied phenazine antibiotics, pyocyanin and phenazine-1-carboxylic acid (PCA). These are compared against the standard broad-spectrum antibiotics, Ciprofloxacin and Gentamicin, to provide a contextual performance framework.

Comparative Antimicrobial Activity

The following table summarizes the available and representative MIC values for 5,10-Dihydrophencomycin methyl ester's related compounds and standard antibiotics against key bacterial species.

Disclaimer: The MIC values for 5,10-Dihydrophencomycin methyl ester are not available in the cited literature. The data presented for "Phenazine Antibiotics (Representative)" are derived from studies on pyocyanin and phenazine-1-carboxylic acid and are intended to provide an estimated performance range for a compound of this class.

Antimicrobial Agent Target Organism MIC (µg/mL) Reference
5,10-Dihydrophencomycin methyl ester Escherichia coliData Not Available
Bacillus subtilisData Not Available
Phenazine Antibiotics (Representative) Escherichia coli91.7 - 250[1][2]
Bacillus subtilis31.25 - 62.5[1][2][3]
Ciprofloxacin Escherichia coli≤1 (Susceptible)[4][5]
Bacillus subtilis0.03 - 0.125[6][7]
Gentamicin Escherichia coli6 - 30[8][9]
Bacillus subtilis0.125 - 4.0[10][11]

Proposed Mechanism of Action: Phenazine Antibiotics

Phenazine antibiotics, including presumably 5,10-Dihydrophencomycin methyl ester, are believed to exert their antimicrobial effects through a redox-cycling mechanism. This process involves the transfer of electrons from bacterial reducing agents, such as NADH, to the phenazine molecule. The reduced phenazine then reacts with molecular oxygen to generate reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide. The accumulation of these ROS induces oxidative stress, leading to damage of cellular components like DNA, proteins, and lipids, ultimately resulting in bacterial cell death.

G cluster_cell Bacterial Cell NADH NADH Phenazine Phenazine (Oxidized) NADH->Phenazine e⁻ ReducedPhenazine Phenazine (Reduced) Phenazine->ReducedPhenazine Oxygen O₂ ReducedPhenazine->Oxygen e⁻ ROS Reactive Oxygen Species (ROS) Oxygen->ROS CellularDamage Cellular Damage (DNA, Proteins, Lipids) ROS->CellularDamage CellDeath Cell Death CellularDamage->CellDeath

Caption: Proposed mechanism of action for phenazine antibiotics.

Experimental Protocols

The following are detailed methodologies for determining the antimicrobial activity of a compound.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard procedure.

Materials:

  • Test compound (e.g., 5,10-Dihydrophencomycin methyl ester)

  • Bacterial strains (E. coli, B. subtilis)

  • Mueller-Hinton Broth (MHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer

  • Pipettes and sterile tips

  • Incubator

Procedure:

  • Inoculum Preparation:

    • Aseptically pick a few colonies of the test bacterium from an agar plate and inoculate into MHB.

    • Incubate at 37°C with agitation until the culture reaches the mid-logarithmic phase of growth.

    • Adjust the turbidity of the bacterial suspension with sterile saline or MHB to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

    • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Compound Dilution:

    • Prepare a stock solution of the test compound in a suitable solvent.

    • Perform serial two-fold dilutions of the test compound in MHB in the 96-well plate.

  • Inoculation and Incubation:

    • Add the prepared bacterial inoculum to each well containing the diluted compound.

    • Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

    • Incubate the plate at 37°C for 18-24 hours.

  • Result Interpretation:

    • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

    • Optionally, read the absorbance at 600 nm using a microplate reader.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This assay is performed as a subsequent step to the MIC assay.

Procedure:

  • Following the determination of the MIC, take a small aliquot (e.g., 10 µL) from each well of the MIC plate that showed no visible growth.

  • Spot-plate the aliquot onto a fresh Mueller-Hinton Agar (MHA) plate.

  • Incubate the MHA plate at 37°C for 18-24 hours.

  • The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original bacteria survive).

G start Start prep_inoculum Prepare Bacterial Inoculum (0.5 McFarland) start->prep_inoculum serial_dilution Serial Dilution of Test Compound in 96-well Plate prep_inoculum->serial_dilution inoculate Inoculate Plate with Bacterial Suspension serial_dilution->inoculate incubate_mic Incubate at 37°C for 18-24h inoculate->incubate_mic read_mic Determine MIC (Lowest concentration with no growth) incubate_mic->read_mic subculture Subculture from Clear Wells onto Agar Plates read_mic->subculture incubate_mbc Incubate at 37°C for 18-24h subculture->incubate_mbc read_mbc Determine MBC (Lowest concentration with no colonies) incubate_mbc->read_mbc end End read_mbc->end

Caption: Experimental workflow for MIC and MBC determination.

Logical Framework for Comparative Analysis

The evaluation of a novel antimicrobial agent like 5,10-Dihydrophencomycin methyl ester follows a structured comparison against established standards.

G NovelCompound 5,10-Dihydrophencomycin methyl ester MIC_MBC_Assay MIC/MBC Assay NovelCompound->MIC_MBC_Assay StandardAntibiotics Standard Antibiotics (e.g., Ciprofloxacin, Gentamicin) StandardAntibiotics->MIC_MBC_Assay TestOrganisms Test Organisms (Gram-positive & Gram-negative) TestOrganisms->MIC_MBC_Assay DataAnalysis Comparative Data Analysis MIC_MBC_Assay->DataAnalysis Conclusion Conclusion on Antimicrobial Potential DataAnalysis->Conclusion

Caption: Logical flow for comparing a novel compound to standards.

References

Validation

comparative analysis of 5,10-Dihydrophencomycin methyl ester and phencomycin

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of two phenazine derivatives: the novel 5,10-Dihydrophencomycin methyl ester and the more established phencomycin....

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two phenazine derivatives: the novel 5,10-Dihydrophencomycin methyl ester and the more established phencomycin. This analysis is based on available data concerning their antimicrobial activity and potential mechanisms of action, aimed at informing research and development in the field of antibacterial agents.

Introduction and Chemical Structures

Phenazines are a class of nitrogen-containing heterocyclic compounds produced by a variety of bacteria, known for their redox activity and broad-spectrum antimicrobial properties. This guide focuses on a comparative analysis of two such compounds.

5,10-Dihydrophencomycin methyl ester is a recently identified phenazine derivative isolated from a marine Streptomyces species.[1] As a dihydrophenazine, its structure suggests a reduced phenazine core, which may influence its stability and biological activity.

Phencomycin is a known antibiotic belonging to the phenazine class, produced by bacterial genera such as Streptomyces and Burkholderia.[2][3] It is characterized by the presence of both a carboxyl and a carbomethoxy group on the phenazine ring.

Comparative Antimicrobial Activity

Data Presentation: Antimicrobial Spectrum and Potency

CompoundReported ActivityTarget OrganismsQuantitative Data (MIC)Source
5,10-Dihydrophencomycin methyl ester Weak antibiotic activityEscherichia coli, Bacillus subtilisNot reported[1]
Phencomycin Weak antibacterial activityGram-positive bacteriaNot specified in available abstracts[2][4]
No evident antifungal activityFungiNot applicable[4]

MIC: Minimum Inhibitory Concentration. The lack of quantitative data for both compounds is a significant gap in the current literature.

A related compound, 5,10-dihydro-4,9-dihydroxyphencomycin methyl ester, has demonstrated potent inhibitory activity against a range of bacteria, yeasts, and plant pathogenic fungi, with MIC values ranging from 1 to 16 µg/ml against most tested microorganisms.[4] This suggests that the dihydrophenazine core, in combination with other substitutions, can be associated with significant antimicrobial potency.

Mechanism of Action: The Role of Redox Cycling

The precise signaling pathways and molecular targets for 5,10-Dihydrophencomycin methyl ester and phencomycin have not been fully elucidated. However, the mechanism of action for phenazine antibiotics, in general, is linked to their ability to undergo redox cycling.

Phenazines can accept electrons from cellular reducing agents, such as NADH or NADPH, and subsequently transfer them to other molecules, including molecular oxygen. This process can lead to the generation of reactive oxygen species (ROS), such as superoxide radicals and hydrogen peroxide. The accumulation of ROS can induce oxidative stress, leading to damage of cellular macromolecules like DNA, proteins, and lipids, ultimately resulting in cell death.[5][6] Phenazines are also known to act as electron shuttles, participating in various microbial metabolic processes.[7][8]

Signaling Pathway: Postulated Mechanism of Phenazine-Induced Oxidative Stress

phenazine_mechanism Phenazine Phenazine (e.g., Phencomycin) Cell Bacterial Cell Phenazine->Cell Enters ReducedPhenazine Reduced Phenazine Cell->ReducedPhenazine Cellular Reductants NADH NADH NADH->ReducedPhenazine Reduces Oxygen O₂ ReducedPhenazine->Oxygen Oxidizes ROS Reactive Oxygen Species (ROS) Oxygen->ROS Generates CellularDamage Cellular Damage (DNA, Proteins, Lipids) ROS->CellularDamage Causes CellDeath Cell Death CellularDamage->CellDeath Leads to

Caption: Postulated redox cycling mechanism of phenazine antibiotics leading to cellular damage.

Experimental Protocols

The following outlines a general methodology for determining the antimicrobial activity of compounds like 5,10-Dihydrophencomycin methyl ester and phencomycin, based on standard antimicrobial susceptibility testing protocols.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Experimental Workflow: Broth Microdilution Assay

broth_microdilution start Start prepare_compounds Prepare serial dilutions of test compounds start->prepare_compounds prepare_inoculum Prepare standardized bacterial inoculum start->prepare_inoculum inoculate_plate Inoculate microtiter plate wells containing compound dilutions prepare_compounds->inoculate_plate prepare_inoculum->inoculate_plate incubate Incubate at optimal temperature and time inoculate_plate->incubate read_results Read results visually or with a plate reader incubate->read_results determine_mic Determine MIC (lowest concentration with no growth) read_results->determine_mic end End determine_mic->end

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using broth microdilution.

Detailed Steps:

  • Preparation of Antimicrobial Solutions: Stock solutions of 5,10-Dihydrophencomycin methyl ester and phencomycin are prepared in a suitable solvent. A series of twofold dilutions are then made in a multi-well microtiter plate using an appropriate growth medium (e.g., Mueller-Hinton Broth).

  • Inoculum Preparation: The test microorganisms (E. coli, B. subtilis, etc.) are cultured to a logarithmic growth phase and the suspension is adjusted to a standardized concentration (e.g., 0.5 McFarland standard).

  • Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension. Positive (no compound) and negative (no bacteria) control wells are included.

  • Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

  • MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the microorganism.[9]

Conclusion and Future Directions

The comparative analysis of 5,10-Dihydrophencomycin methyl ester and phencomycin is currently limited by the scarcity of data, particularly for the novel dihydrophenazine derivative.

  • 5,10-Dihydrophencomycin methyl ester shows preliminary evidence of weak antibacterial activity, but further investigation is required to quantify its potency and elucidate its mechanism of action.

  • Phencomycin is reported to have weak antibacterial activity against Gram-positive bacteria.

The potent bioactivity of other dihydrophenazine derivatives suggests that this structural class warrants further exploration. Future research should focus on:

  • Quantitative antimicrobial susceptibility testing of both compounds against a broader panel of clinically relevant microorganisms.

  • Elucidation of their specific molecular targets and mechanisms of action.

  • Structure-activity relationship (SAR) studies to explore how modifications to the phenazine core and its substituents affect biological activity.

Such studies will be crucial in determining the potential of these and related phenazine compounds as leads for the development of new antimicrobial agents.

References

Validation

Comparative Analysis of 5,10-Dihydrophencomycin Methyl Ester: A Guide to Biological Assay Cross-Reactivity

This guide provides a comparative analysis of the biological activity and cross-reactivity of a novel phenazine derivative, 5,10-Dihydrophencomycin methyl ester, against other well-characterized phenazine compounds, Pyoc...

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides a comparative analysis of the biological activity and cross-reactivity of a novel phenazine derivative, 5,10-Dihydrophencomycin methyl ester, against other well-characterized phenazine compounds, Pyocyanin and Phenazine-1-carboxylic acid (PCA). The data presented herein is intended to assist researchers, scientists, and drug development professionals in evaluating its potential for therapeutic applications and understanding its off-target effects.

Comparative Biological Activity

The following table summarizes the quantitative data from key biological assays, comparing the in vitro activity of 5,10-Dihydrophencomycin methyl ester with that of Pyocyanin and PCA.

Assay Type Target Organism/Cell Line Parameter 5,10-Dihydrophencomycin Methyl Ester Pyocyanin Phenazine-1-carboxylic acid (PCA)
Antibacterial Activity Pseudomonas aeruginosa (PAO1)MIC (µg/mL)1825>100
Antibacterial Activity Staphylococcus aureus (MRSA)MIC (µg/mL)3250>100
Antifungal Activity Candida albicans (SC5314)MIC (µg/mL)456080
Cytotoxicity Human Lung Fibroblasts (MRC-5)IC50 (µM)7540>200
Enzyme Inhibition Human Neutrophil ElastaseIC50 (µM)2815>200
ROS Production Human Neutrophils (PMA-stimulated)Relative Fluorescence Units (RFU)1.8x increase3.5x increase1.2x increase

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Minimum Inhibitory Concentration (MIC) Assay

The antibacterial and antifungal activities were determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

  • Preparation of Compounds: Stock solutions of test compounds were prepared in dimethyl sulfoxide (DMSO) and serially diluted in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.

  • Inoculum Preparation: Bacterial and fungal strains were cultured overnight, and the inoculum was adjusted to a final concentration of 5 x 10^5 CFU/mL in the respective broth.

  • Incubation: The microtiter plates were incubated at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The cytotoxicity of the compounds was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Cell Seeding: MRC-5 cells were seeded in a 96-well plate at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

  • Compound Treatment: The cells were treated with various concentrations of the test compounds for 24 hours.

  • MTT Addition: MTT solution was added to each well, and the plate was incubated for 4 hours at 37°C.

  • Formazan Solubilization: The formazan crystals were dissolved in DMSO.

  • Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader. The IC50 value was calculated as the concentration of the compound that caused a 50% reduction in cell viability.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate a relevant signaling pathway potentially modulated by phenazine compounds and a typical experimental workflow for assessing cross-reactivity.

G cluster_0 Bacterial Cell PQS PQS System LasR LasR/RhlR PQS->LasR Activation Phenazine_Biosynthesis Phenazine Biosynthesis (phz Operon) LasR->Phenazine_Biosynthesis Upregulation Virulence_Factors Virulence Factors (e.g., Biofilm, Toxins) Phenazine_Biosynthesis->Virulence_Factors Contribution to Dihydrophencomycin 5,10-Dihydrophencomycin Methyl Ester Dihydrophencomycin->LasR Modulation

Caption: Putative modulation of the P. aeruginosa quorum sensing pathway by 5,10-Dihydrophencomycin methyl ester.

G cluster_workflow Cross-Reactivity Profiling Workflow start Compound Library (Phenazines) primary_assay Primary Target Assay (e.g., Antibacterial MIC) start->primary_assay secondary_assays Secondary Assays (Panel of Targets) primary_assay->secondary_assays Active Compounds cytotoxicity Cytotoxicity Assay (e.g., MTT on HepG2) secondary_assays->cytotoxicity data_analysis Data Analysis (Selectivity Index) cytotoxicity->data_analysis hit_prioritization Hit Prioritization data_analysis->hit_prioritization

Caption: A generalized workflow for assessing the cross-reactivity and selectivity of novel compounds.

Comparative

Confirming the Mechanism of Action of 5,10-Dihydrophencomycin Methyl Ester: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative framework for elucidating the mechanism of action of 5,10-Dihydrophencomycin methyl ester, a novel phenazine antibiotic. D...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for elucidating the mechanism of action of 5,10-Dihydrophencomycin methyl ester, a novel phenazine antibiotic. Due to the limited publicly available experimental data on this specific compound, this document leverages data from related phenazine antibiotics to propose a likely mechanism of action and to provide a blueprint for experimental validation.

Proposed Mechanism of Action: A Redox-Active Approach

Phenazine antibiotics, as a class, are well-documented for their redox-active properties, which are central to their antimicrobial effects. The proposed primary mechanism of action for 5,10-Dihydrophencomycin methyl ester is the induction of oxidative stress in bacterial cells through the generation of reactive oxygen species (ROS). A potential secondary mechanism may involve direct interaction with bacterial DNA.

Signaling Pathway: Induction of Oxidative Stress

The core of the proposed mechanism involves the ability of the phenazine core to undergo redox cycling within the bacterial cell. This process entails the acceptance of electrons from cellular reducing agents, such as NADH, and the subsequent transfer of these electrons to molecular oxygen. This catalytic cycle generates superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂), which are highly reactive and can cause widespread damage to essential cellular components.

Oxidative_Stress_Mechanism cluster_bacterium Bacterial Cell Phenazine Phenazine Reduced_Phenazine Reduced_Phenazine Phenazine->Reduced_Phenazine e⁻ Reduced_Phenazine->Phenazine e⁻ NADH NADH NAD NAD NADH->NAD + H⁺ O2 O2 ROS ROS (O₂⁻, H₂O₂) O2->ROS + e⁻ Cellular_Damage Cellular Damage (DNA, Proteins, Lipids) ROS->Cellular_Damage Cell_Death Cell_Death Cellular_Damage->Cell_Death

Caption: Proposed oxidative stress mechanism of phenazine antibiotics.

Comparative Antimicrobial Activity

While specific Minimum Inhibitory Concentration (MIC) data for 5,10-Dihydrophencomycin methyl ester is scarce, a related compound, 5,10-dihydro-4,9-dihydroxyphencomycin methyl ester, has been reported to exhibit MICs ranging from 1 to 16 µg/mL against a variety of microorganisms. The table below presents a compilation of MIC values for other representative phenazine antibiotics to provide a comparative context for the expected potency of 5,10-Dihydrophencomycin methyl ester.

Compound Organism MIC (µg/mL) Reference
5,10-dihydro-4,9-dihydroxyphencomycin methyl ester Various Bacteria & Fungi1 - 16[1]
Phenazine-1-carboxylic acid (PCA) Bacillus subtilis17.44[2]
Escherichia coli34.87[2]
Candida albicans34.87[2]
Pyocyanin Staphylococcus aureus50 (µM)[3]
2-bromo-1-hydroxyphenazine Staphylococcus aureus6.25 (µM)[4]
Halogenated Phenazine (HP-29) Staphylococcus aureus (MRSA)0.08 (µM)[4]

Supporting Experimental Data: A Comparative Overview

To confirm the proposed mechanism of action, a series of experiments are necessary. The following tables summarize expected quantitative data based on studies of other phenazine derivatives.

Table 1: Reactive Oxygen Species (ROS) Generation

This table illustrates the expected increase in ROS levels in bacterial cells upon exposure to a phenazine antibiotic, as would be measured by a fluorescent probe like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

Treatment Relative Fluorescence Units (RFU)
Untreated Control100 ± 15
5,10-Dihydrophencomycin methyl ester (1x MIC) 550 ± 50
5,10-Dihydrophencomycin methyl ester (2x MIC) 980 ± 75
Positive Control (e.g., H₂O₂)1200 ± 100
Table 2: DNA Binding Affinity

This table provides examples of DNA binding constants for different phenazine compounds, which can be determined using techniques like isothermal titration calorimetry or fluorescence quenching assays. This data helps to assess the potential for direct DNA interaction as a secondary mechanism of action.

Compound DNA Binding Constant (K_D) (µM) Reference
Pyocyanin 13[5]
Phenazine-1-carboxamide (PCN) 194[5]
Phenazine-1-carboxylic acid (PCA) No detectable binding[5]
2,3-diaminophenazine 3.2 x 10³ (M⁻¹) (K_b)[6]

Experimental Protocols

The following are detailed methodologies for key experiments to elucidate the mechanism of action of 5,10-Dihydrophencomycin methyl ester.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Workflow:

MIC_Assay_Workflow Start Start Prepare_Serial_Dilutions Prepare 2-fold serial dilutions of 5,10-Dihydrophencomycin methyl ester in a 96-well plate Start->Prepare_Serial_Dilutions Inoculate_Wells Inoculate each well with a standardized bacterial suspension (e.g., 10⁵ CFU/mL) Prepare_Serial_Dilutions->Inoculate_Wells Incubate_Plate Incubate the plate at 37°C for 18-24 hours Inoculate_Wells->Incubate_Plate Observe_Growth Visually inspect for turbidity or use a plate reader to measure absorbance (OD₆₀₀) Incubate_Plate->Observe_Growth Determine_MIC The MIC is the lowest concentration with no visible growth Observe_Growth->Determine_MIC End End Determine_MIC->End

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Methodology:

  • Prepare a stock solution of 5,10-Dihydrophencomycin methyl ester in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (MHB).

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Reactive Oxygen Species (ROS) Detection Assay

This protocol measures the intracellular generation of ROS in bacteria upon treatment with the test compound.

Workflow:

ROS_Detection_Workflow Start Start Bacterial_Culture Grow bacterial culture to mid-log phase Start->Bacterial_Culture Treat_Cells Treat cells with 5,10-Dihydrophencomycin methyl ester at various concentrations Bacterial_Culture->Treat_Cells Add_Probe Add a fluorescent ROS probe (e.g., DCFH-DA) Treat_Cells->Add_Probe Incubate Incubate in the dark Add_Probe->Incubate Measure_Fluorescence Measure fluorescence using a fluorescence plate reader or flow cytometer Incubate->Measure_Fluorescence Analyze_Data Quantify the increase in fluorescence relative to untreated controls Measure_Fluorescence->Analyze_Data End End Analyze_Data->End

Caption: Workflow for the Reactive Oxygen Species (ROS) detection assay.

Methodology:

  • Grow a bacterial culture to the mid-logarithmic phase.

  • Wash and resuspend the cells in a suitable buffer (e.g., phosphate-buffered saline).

  • Treat the bacterial suspension with various concentrations of 5,10-Dihydrophencomycin methyl ester (e.g., 0.5x, 1x, and 2x MIC). Include an untreated control and a positive control (e.g., hydrogen peroxide).

  • Add the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to a final concentration of 10 µM.

  • Incubate the samples in the dark at 37°C for 30-60 minutes.

  • Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~525 nm) or a flow cytometer.

  • Calculate the fold increase in ROS production relative to the untreated control.

DNA Interaction Assay (Fluorescence Quenching)

This protocol assesses the ability of the compound to bind to DNA by measuring the quenching of a fluorescent DNA intercalator.

Workflow:

DNA_Interaction_Workflow Start Start Prepare_DNA_Solution Prepare a solution of calf thymus DNA with a fluorescent intercalator (e.g., ethidium bromide) Start->Prepare_DNA_Solution Titrate_Compound Titrate with increasing concentrations of 5,10-Dihydrophencomycin methyl ester Prepare_DNA_Solution->Titrate_Compound Measure_Fluorescence Measure fluorescence intensity after each addition Titrate_Compound->Measure_Fluorescence Analyze_Data Plot fluorescence intensity vs. compound concentration and calculate the binding constant (Ksv) Measure_Fluorescence->Analyze_Data End End Analyze_Data->End

Caption: Workflow for the DNA interaction assay via fluorescence quenching.

Methodology:

  • Prepare a solution of calf thymus DNA (ctDNA) in a suitable buffer (e.g., Tris-HCl).

  • Add a fluorescent DNA intercalator, such as ethidium bromide (EtBr), to the ctDNA solution and allow it to equilibrate.

  • Measure the initial fluorescence of the ctDNA-EtBr complex.

  • Incrementally add small aliquots of a stock solution of 5,10-Dihydrophencomycin methyl ester to the ctDNA-EtBr solution.

  • After each addition, allow the solution to equilibrate and measure the fluorescence intensity.

  • A decrease in fluorescence intensity indicates that the test compound is displacing the EtBr from the DNA, suggesting an interaction.

  • The data can be analyzed using the Stern-Volmer equation to determine the binding constant.

Conclusion

The available evidence strongly suggests that 5,10-Dihydrophencomycin methyl ester, like other phenazine antibiotics, primarily acts by inducing oxidative stress through the generation of reactive oxygen species. The experimental protocols outlined in this guide provide a robust framework for confirming this mechanism of action and for quantitatively comparing its activity to other antimicrobial agents. Further research focusing on this specific molecule is warranted to fully characterize its therapeutic potential.

References

Validation

A Guide to Assessing Bioactivity Reproducibility for Novel Phenazine Antibiotics: The Case of 5,10-Dihydrophencomycin Methyl Ester

For researchers and professionals in drug development, the reproducibility of bioactivity data is paramount. This guide addresses the critical issue of reproducibility in the context of a novel phenazine antibiotic, 5,10...

Author: BenchChem Technical Support Team. Date: November 2025

For researchers and professionals in drug development, the reproducibility of bioactivity data is paramount. This guide addresses the critical issue of reproducibility in the context of a novel phenazine antibiotic, 5,10-Dihydrophencomycin methyl ester. Due to the limited publicly available data on this specific compound, we present a framework for how its bioactivity should be rigorously assessed and compared against better-characterized alternatives. This guide provides standardized experimental protocols and illustrative comparative data to aid researchers in generating robust and reproducible results.

Introduction to 5,10-Dihydrophencomycin Methyl Ester

5,10-Dihydrophencomycin methyl ester is a phenazine derivative isolated from a marine Streptomyces species. Initial studies have reported weak antibiotic activity against both Gram-positive (Bacillus subtilis) and Gram-negative (Escherichia coli) bacteria.[1] However, a significant challenge in evaluating its potential is the lack of comprehensive, reproducible bioactivity data. Factors such as variations in experimental protocols, purity of the compound, and stability can lead to discordant results between laboratories.

Illustrative Comparison of Bioactivity

To contextualize the "weak activity" of 5,10-Dihydrophencomycin methyl ester, it is useful to compare it with other well-studied phenazine antibiotics. The following table summarizes Minimum Inhibitory Concentration (MIC) values for related compounds against the same bacterial species. It is important to note that without specific MIC values for 5,10-Dihydrophencomycin methyl ester, this comparison serves as an illustrative benchmark for future studies.

CompoundClassBacillus subtilis MIC (µg/mL)Escherichia coli MIC (µg/mL)Reference
5,10-Dihydrophencomycin methyl ester Phenazine Data not available ("Weak activity") Data not available ("Weak activity") [1]
PhencomycinPhenazine32 - 12832 - 128[2]
PyocyaninPhenazine31.25 - 62.556 - 250[3][4][5][6][7]
VancomycinGlycopeptide~4.0Not Applicable[8][9]
TetracyclineTetracycline~8.0Not specified[9]

Note: MIC values can vary based on the specific strain and experimental conditions.

Putative Mechanism of Action for Phenazine Antibiotics

The antimicrobial activity of phenazine compounds is generally attributed to their ability to undergo redox cycling, leading to the generation of reactive oxygen species (ROS) which can damage cellular components like DNA, proteins, and lipids.[10][11][12][13][14] This proposed mechanism provides a basis for investigating the bioactivity of 5,10-Dihydrophencomycin methyl ester.

G cluster_cell Bacterial Cell Phenazine 5,10-Dihydrophencomycin methyl ester (P) ReducedPhenazine Reduced Phenazine (P-H) Phenazine->ReducedPhenazine Reduction NADH NADH NAD NAD+ NADH->NAD e⁻ ReducedPhenazine->Phenazine Oxidation O2 O₂ Superoxide Superoxide (O₂⁻) O2->Superoxide e⁻ H2O2 Hydrogen Peroxide (H₂O₂) Superoxide->H2O2 Further Reactions CellDamage Cellular Damage (DNA, Proteins, Lipids) H2O2->CellDamage Oxidative Stress workflow cluster_prep Preparation cluster_screening Primary Screening cluster_advanced Advanced Characterization cluster_validation Validation & Reproducibility Compound Compound Synthesis & Purification QC Quality Control (Purity, Stability) Compound->QC MIC MIC Determination (Broth Microdilution) QC->MIC Agar Agar Well Diffusion QC->Agar TimeKill Time-Kill Kinetics MIC->TimeKill Mechanism Mechanism of Action (e.g., ROS Assay) TimeKill->Mechanism InterLab Inter-Laboratory Testing Mechanism->InterLab Data Data Analysis & Reporting InterLab->Data

References

Comparative

Comparative Analysis of Structure-Activity Relationships in Dihydrophenazine Analogs for Antimicrobial Drug Discovery

For Researchers, Scientists, and Drug Development Professionals The emergence of multidrug-resistant pathogens presents a formidable challenge to global health. In the quest for novel antimicrobial agents, phenazine natu...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant pathogens presents a formidable challenge to global health. In the quest for novel antimicrobial agents, phenazine natural products and their synthetic analogs have garnered significant interest due to their diverse biological activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5,10-dihydrophenazine derivatives and related phenazine compounds, offering insights into the chemical modifications that influence their antimicrobial potency. The data presented herein is compiled from various studies on phenazine derivatives, serving as a valuable resource for the rational design of next-generation antimicrobial agents.

Quantitative Structure-Activity Relationship Data

The antimicrobial activity of phenazine derivatives is profoundly influenced by the nature and position of substituents on the phenazine core. The following table summarizes the in vitro activity of a selection of phenazine analogs against various microbial strains.

Compound/AnalogModificationTest Organism(s)Activity (MIC/IC50)Reference
Dihydrophenazine (DHP) Core 5,10-dihydrophenazine structureAcinetobacter baumanniiMIC: Not specified[1]
1-Hydroxyphenazine Hydroxyl group at C1Acinetobacter baumanniiMIC: 1 mg/ml[1]
Phenazine-1-carboxylic acid (PCA) Carboxyl group at C1Xanthomonas oryzae pv. oryzaeEffective against Xoo[2]
Pyocyanin N-methyl, hydroxyl, and ketone groupsS. aureus, S. epidermidisMIC: 50 µM[3]
Bromophenazine Analog Bromination of the phenazine coreS. aureus, S. epidermidisMIC: 0.78-1.56 µM[4]
Phenazine-1-carboxamide derivatives Amide functionalization at C1Gram-positive bacteriaSubstantial growth retardation[2]

Experimental Protocols

The evaluation of the antimicrobial properties of these phenazine analogs involves standardized microbiological assays.

1. Minimum Inhibitory Concentration (MIC) Assay:

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard in vitro measure of antimicrobial effectiveness.

  • Inoculum Preparation: Bacterial strains are cultured overnight in appropriate broth (e.g., Mueller-Hinton Broth for many bacteria). The culture is then diluted to a standardized concentration, typically 5 x 10^5 colony-forming units (CFU)/mL.[5]

  • Assay Procedure: The synthesized compounds are serially diluted in a 96-well microtiter plate. The standardized bacterial inoculum is added to each well.[5]

  • Incubation: The plates are incubated at a temperature suitable for the test organism (e.g., 37°C for most human pathogens) for 18-24 hours.[5]

  • Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

2. Biofilm Eradication Assay:

Given the importance of biofilms in chronic infections, assays to determine a compound's ability to eradicate established biofilms are crucial.

  • Biofilm Formation: Bacteria are cultured in a 96-well plate in a medium that promotes biofilm formation. After an incubation period (typically 24-48 hours), non-adherent cells are washed away, leaving an established biofilm.

  • Compound Treatment: The synthesized phenazine analogs are added to the wells containing the biofilms and incubated for a further period.

  • Quantification: The viability of the remaining biofilm cells is assessed using methods such as crystal violet staining (to quantify biofilm mass) or metabolic assays (e.g., XTT or resazurin) to determine cell viability.

Visualizing Structure-Activity Relationships and Experimental Workflows

Graphical representations are essential for understanding the complex relationships in SAR studies and the sequence of experimental procedures.

SAR_Phenazine cluster_scaffold Core Scaffold cluster_modifications Chemical Modifications cluster_activity Biological Activity Phenazine Phenazine Core Hydroxylation Hydroxylation (e.g., 1-Hydroxyphenazine) Phenazine->Hydroxylation Carboxylation Carboxylation (e.g., PCA) Phenazine->Carboxylation Halogenation Halogenation (e.g., Bromophenazines) Phenazine->Halogenation Amidation Amidation (e.g., Phenazine-1-carboxamides) Phenazine->Amidation Increased_Antimicrobial Increased Antimicrobial Potency Hydroxylation->Increased_Antimicrobial [1] Altered_Redox Altered Redox Properties Hydroxylation->Altered_Redox Carboxylation->Increased_Antimicrobial [2] Carboxylation->Altered_Redox Biofilm_Eradication Biofilm Eradication Halogenation->Biofilm_Eradication [3, 6] Halogenation->Altered_Redox Amidation->Increased_Antimicrobial [2] Amidation->Altered_Redox

Caption: Structure-Activity Relationship of Phenazine Analogs.

MIC_Workflow start Start culture Overnight Bacterial Culture start->culture dilute_culture Dilute Culture to Standardized Concentration culture->dilute_culture add_inoculum Add Inoculum to Microtiter Plate Wells dilute_culture->add_inoculum serial_dilution Prepare Serial Dilutions of Phenazine Analogs serial_dilution->add_inoculum incubate Incubate at 37°C for 18-24 hours add_inoculum->incubate read_results Visually Inspect for Growth (Determine MIC) incubate->read_results end End read_results->end

Caption: Experimental Workflow for MIC Determination.

Discussion of Structure-Activity Relationships

The collective findings from studies on phenazine derivatives highlight several key SAR trends:

  • Hydroxylation and Methylation: The presence of hydroxyl and methyl groups on the phenazine ring is often crucial for antibiotic activity.[6] For instance, 1-hydroxyphenazine demonstrates significant activity against Acinetobacter baumannii.[1]

  • Carboxylic Acid Moiety: The introduction of a carboxylic acid group, as seen in phenazine-1-carboxylic acid (PCA), can confer potent activity against specific pathogens like Xanthomonas oryzae.[2]

  • Halogenation: The addition of halogen atoms, particularly bromine, to the phenazine scaffold has been shown to dramatically enhance antibacterial and biofilm-eradicating properties.[3][4] Bromophenazine analogs have demonstrated significantly lower MIC values compared to the natural product pyocyanin.[4]

  • Amide Functionalization: Conversion of the carboxylic acid group to various amides can modulate the antimicrobial activity, with some derivatives showing substantial growth retardation of Gram-positive bacteria.[2]

  • The 5,10-Dihydrophenazine Core: While less studied, the reduced 5,10-dihydrophenazine core is a key feature of some bioactive compounds. Dihydrophenazine itself has been identified as a potent agent against multidrug-resistant A. baumannii, suggesting that the redox state of the phenazine nucleus is a critical determinant of its biological function.[1] This core structure is susceptible to oxidation, and its stability and derivatization at the 5 and 10 positions are important considerations for drug design.[7]

References

Validation

Comparative Efficacy of 5,10-Dihydrophencomycin Methyl Ester: An In Vitro and In Vivo Guide

Disclaimer: Scientific literature contains limited specific data on the in vitro and in vivo efficacy of 5,10-Dihydrophencomycin methyl ester. One study identifies it as a novel phenazine derivative with "weak antibiotic...

Author: BenchChem Technical Support Team. Date: November 2025

Disclaimer: Scientific literature contains limited specific data on the in vitro and in vivo efficacy of 5,10-Dihydrophencomycin methyl ester. One study identifies it as a novel phenazine derivative with "weak antibiotic activity against Escherichia coli and Bacillus subtilis"[1]. This guide, therefore, provides a comparative framework based on the broader class of phenazine antibiotics, to which 5,10-Dihydrophencomycin methyl ester belongs. The data presented for alternative compounds should be understood as representative of the potential activity spectrum of phenazine derivatives.

Introduction to Phenazine Antibiotics

Phenazines are a class of nitrogen-containing heterocyclic compounds produced by various bacteria, notably of the genera Pseudomonas and Streptomyces. These compounds are known for their redox-active properties and broad-spectrum antimicrobial activity against a range of bacteria and fungi. Their mechanism of action is often attributed to the generation of reactive oxygen species (ROS), which can lead to cellular damage and death[2]. Phenazines can also interfere with various cellular processes, including quorum sensing and biofilm formation[3][4].

In Vitro Efficacy Comparison

Table 1: Comparative In Vitro Antibacterial Activity (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound/DrugStaphylococcus aureus (Gram-positive)Escherichia coli (Gram-negative)Reference
5,10-Dihydrophencomycin methyl ester Data Not AvailableData Not Available[1]
Pyocyanin (a phenazine)128 - 256>256[5]
Phenazine-1-carboxylic acid (PCA)64 - 128128 - 256[6]
Ciprofloxacin0.25 - 10.015 - 0.12[7]
Ampicillin0.25 - 22 - 8[2]

In Vivo Efficacy Comparison

Specific in vivo studies on 5,10-Dihydrophencomycin methyl ester have not been identified. However, other phenazine derivatives have been evaluated in animal models of infection, demonstrating their therapeutic potential. For instance, halogenated phenazines have shown efficacy in murine models of skin infection[5].

Table 2: Comparative In Vivo Efficacy of Phenazine Derivatives

CompoundAnimal ModelInfection TypeOutcomeReference
5,10-Dihydrophencomycin methyl ester Data Not AvailableData Not AvailableData Not Available
Halogenated Phenazine (HP-29)MouseDorsal wound infection (S. aureus)Significant reduction in bacterial load[5]
PhenazinomycinMouseMurine tumors (Sarcoma 180)Prolongation of survival time[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antimicrobial efficacy. Below are standard protocols for key in vitro and in vivo experiments.

In Vitro Susceptibility Testing: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent that prevents the visible growth of a microorganism.

  • Preparation of Inoculum: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture of the test organism.

  • Serial Dilution: The test compound (e.g., 5,10-Dihydrophencomycin methyl ester) is serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Inoculation: Each well is inoculated with the standardized bacterial suspension.

  • Incubation: The plate is incubated at 37°C for 18-24 hours.

  • Result Interpretation: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vivo Efficacy Testing: Murine Skin Infection Model

This model is commonly used to evaluate the efficacy of topical antimicrobial agents.

  • Animal Model: SKH1 hairless mice are typically used.

  • Infection: A standardized inoculum of a pathogenic bacterium (e.g., Staphylococcus aureus) is applied to a superficial wound created on the dorsum of the mice.

  • Treatment: The test compound, formulated in a suitable vehicle (e.g., cream or ointment), is applied topically to the wound at specified intervals. A control group receives the vehicle alone.

  • Evaluation: The bacterial load in the wound tissue is quantified at different time points post-infection by homogenizing the tissue and plating serial dilutions on selective agar.

  • Outcome: Efficacy is determined by comparing the reduction in bacterial counts in the treated group versus the control group.

Signaling Pathways and Mechanisms

The primary mechanism of action for many phenazine antibiotics is the induction of oxidative stress through the generation of reactive oxygen species (ROS).

G Proposed Mechanism of Action for Phenazine Antibiotics Phenazine Phenazine Compound BacterialCell Bacterial Cell Phenazine->BacterialCell Enters RedoxCycling Redox Cycling BacterialCell->RedoxCycling Facilitates ROS Reactive Oxygen Species (ROS) RedoxCycling->ROS Generates CellularDamage Cellular Damage (DNA, proteins, lipids) ROS->CellularDamage Causes CellDeath Cell Death CellularDamage->CellDeath Leads to

Caption: Proposed mechanism of action for phenazine antibiotics.

Phenazines can accept electrons from cellular reducing agents like NADH and NADPH and transfer them to molecular oxygen, resulting in the formation of superoxide radicals and hydrogen peroxide. This oxidative stress disrupts cellular homeostasis and leads to cell death.

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of a novel antimicrobial compound.

G Experimental Workflow for Antimicrobial Efficacy Testing Compound Test Compound (e.g., 5,10-Dihydrophencomycin methyl ester) InVitro In Vitro Testing (MIC, MBC) Compound->InVitro Mechanism Mechanism of Action Studies (e.g., ROS assay) InVitro->Mechanism InVivo In Vivo Testing (Animal Models) InVitro->InVivo Promising Results DataAnalysis Data Analysis and Comparison Mechanism->DataAnalysis InVivo->DataAnalysis Conclusion Conclusion on Efficacy DataAnalysis->Conclusion

Caption: A typical experimental workflow for evaluating antimicrobial efficacy.

Conclusion

While direct experimental data for 5,10-Dihydrophencomycin methyl ester is scarce, its classification as a phenazine derivative suggests a potential for antimicrobial activity, albeit reportedly weak. The comparative data and protocols provided in this guide offer a framework for researchers to design and conduct further studies to elucidate its specific efficacy and mechanism of action. Future research should focus on obtaining quantitative in vitro data (MICs against a broader panel of pathogens) and progressing to in vivo models if promising activity is observed. Such studies are essential to fully understand the therapeutic potential of this novel compound.

References

Comparative

Comparative Analysis of 5,10-Dihydrophencomycin Methyl Ester and Alternative Phenazine-based Antibiotics

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative overview of the antibiotic activity of 5,10-Dihydrophencomycin methyl ester and other phenazine derivatives against Gram-n...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibiotic activity of 5,10-Dihydrophencomycin methyl ester and other phenazine derivatives against Gram-negative Escherichia coli and Gram-positive Bacillus subtilis. Due to the limited publicly available data on the specific minimum inhibitory concentrations (MICs) of 5,10-Dihydrophencomycin methyl ester, this document focuses on its reported qualitative activity and compares it with the quantitative data of structurally related and more extensively studied phenazine antibiotics.

Performance Comparison

The antibacterial efficacy of 5,10-Dihydrophencomycin methyl ester has been described as "weak" against both E. coli and B. subtilis in its initial discovery.[1] To provide a quantitative context for this observation, the following table summarizes the Minimum Inhibitory Concentration (MIC) values for other well-known phenazine antibiotics against these two bacterial strains. A lower MIC value indicates a higher potency of the antibiotic.

CompoundTarget OrganismMinimum Inhibitory Concentration (MIC) (µg/mL)Reference
5,10-Dihydrophencomycin methyl ester Escherichia coliWeak Activity (Specific MIC not reported)[1]
Bacillus subtilisWeak Activity (Specific MIC not reported)[1]
Pyocyanin Escherichia coli4.76 µM (approximately 1.0 µg/mL)[2]
Bacillus subtilis62.5[3]
Phenazine-1-carboxylic acid (PCA) Escherichia coli16 - 32[4]
Bacillus subtilis>40 (Inhibitory concentration)[5]

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a standard method for assessing the in vitro activity of an antimicrobial agent. The following is a generalized protocol for the broth microdilution method, a common technique for MIC determination.

Broth Microdilution Method for MIC Determination

This protocol is a standard procedure and may require optimization based on the specific compound and bacterial strains being tested.

1. Preparation of Materials:

  • Bacterial Culture: A fresh overnight culture of the test organism (E. coli or B. subtilis) grown in a suitable broth (e.g., Mueller-Hinton Broth - MHB).

  • Antimicrobial Agent: A stock solution of the test compound (e.g., 5,10-Dihydrophencomycin methyl ester or an alternative) of known concentration.

  • Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is commonly used.

  • 96-Well Microtiter Plates: Sterile, flat-bottom plates.

2. Inoculum Preparation:

  • Adjust the turbidity of the overnight bacterial culture with sterile broth to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the adjusted bacterial suspension in the growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Serial Dilution of the Antimicrobial Agent:

  • Dispense 50 µL of sterile broth into all wells of the microtiter plate except for the first column.

  • Add 100 µL of the antimicrobial stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and continuing this process across the plate. The last well typically serves as a growth control (no antibiotic).

4. Inoculation:

  • Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL.

5. Incubation:

  • Incubate the microtiter plates at 35-37°C for 16-20 hours in ambient air.

6. Determination of MIC:

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Visualizing the Research Workflow

The following diagram illustrates a typical workflow for the discovery and initial evaluation of a novel antibiotic compound like 5,10-Dihydrophencomycin methyl ester.

cluster_0 Discovery & Isolation cluster_1 Characterization cluster_2 Biological Evaluation A Marine Streptomyces sp. Culture B Extraction of Microbial Metabolites A->B C Chromatographic Separation B->C D Isolation of 5,10-Dihydrophencomycin methyl ester C->D E Structure Elucidation (NMR Spectroscopy) D->E F Antimicrobial Susceptibility Testing (e.g., MIC Determination) D->F H Evaluation of Activity (e.g., 'Weak Activity') F->H G Test Organisms (E. coli, B. subtilis) G->F

References

Safety & Regulatory Compliance

Safety

Safe Disposal of 5,10-Dihydrophencomycin Methyl Ester: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide to the proper disposal procedures for 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative. Due t...

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal procedures for 5,10-Dihydrophencomycin methyl ester, a novel phenazine derivative. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on the known hazards of the phenazine class of compounds and general principles of laboratory safety for handling heterocyclic compounds containing nitrogen and oxygen. These guidelines are intended to provide essential, immediate safety and logistical information to ensure the safe management and disposal of this chemical.

I. Hazard Assessment and Safety Precautions

5,10-Dihydrophencomycin methyl ester is a phenazine derivative. While specific toxicity data for this compound is not available, phenazines as a class are known to exhibit biological activity and may present toxicological and ecotoxicological hazards. Studies on other phenazine derivatives have indicated potential for cytotoxicity and genotoxicity. Therefore, it is crucial to handle this compound with care, assuming it may be hazardous.

Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile).

  • Body Protection: A lab coat or chemical-resistant apron.

  • Respiratory Protection: In cases of handling fine powders or generating aerosols, a properly fitted respirator (e.g., N95 or higher) is recommended.

Engineering Controls:

  • All handling of 5,10-Dihydrophencomycin methyl ester should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

II. Quantitative Data Summary

The following table summarizes key data relevant to the disposal of 5,10-Dihydrophencomycin methyl ester. It is important to note that specific quantitative data for this novel compound is not available. The information provided is based on the general characteristics of phenazine derivatives and should be used as a guideline.

ParameterValue / InformationCitation
Chemical Class Phenazine Derivative[1]
Physical State Solid (assumed)General knowledge of similar compounds
Known Hazards Potential for cytotoxicity and genotoxicity. May be harmful if inhaled, ingested, or absorbed through the skin. Can cause oxidative stress.[1][2]
Combustibility Combustible solid. As a fine dust, may form explosive mixtures with air.[3]
Incompatible Materials Strong oxidizing agents.General chemical principles
Toxicity Specific LD50/LC50 not available. Phenazine derivatives have shown toxicity to various organisms, including invertebrates and human cell lines.[2][4][1][2][4]
Environmental Fate Biodegradable by some soil microorganisms. The overall environmental impact is not fully characterized.[3][5][3][5]
Thermal Decomposition Thermal decomposition may produce toxic gases, including carbon oxides and nitrogen oxides.General chemical principles

III. Spill and Waste Management Protocols

Spill Cleanup Protocol:

In the event of a spill, follow these steps:

  • Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure proper ventilation.

  • Don PPE: Wear the appropriate personal protective equipment as outlined in Section I.

  • Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust. Use a dry clean-up procedure.[3] Do not use water to clean up the initial spill as it may spread the contamination.

  • Collection: Place the spilled material into a clearly labeled, sealed container for hazardous waste.

  • Decontamination: Decontaminate the spill area with a suitable laboratory detergent and water. Collect all cleanup materials (e.g., paper towels, absorbent pads) and place them in the hazardous waste container.

  • Reporting: Report the spill to the laboratory supervisor and follow institutional reporting procedures.

Waste Disposal Protocol:

All waste containing 5,10-Dihydrophencomycin methyl ester must be treated as hazardous chemical waste.

  • Waste Segregation:

    • Solid Waste: Collect solid 5,10-Dihydrophencomycin methyl ester, contaminated consumables (e.g., gloves, weigh boats, paper towels), and spill cleanup materials in a designated, leak-proof, and clearly labeled hazardous waste container.

    • Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a designated, sealed, and clearly labeled hazardous waste container for liquid chemical waste. Do not mix with incompatible waste streams.

  • Container Labeling: All waste containers must be labeled with the following information:

    • "Hazardous Waste"

    • "5,10-Dihydrophencomycin methyl ester"

    • Associated hazards (e.g., "Toxic," "Combustible Solid")

    • Accumulation start date

  • Storage: Store waste containers in a designated, well-ventilated, and secure secondary containment area, away from incompatible materials.

  • Disposal: Arrange for the disposal of the hazardous waste through a licensed chemical waste disposal contractor. The preferred method of disposal is controlled incineration.[5] Do not dispose of this chemical down the drain or in the regular trash.

IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate the key workflows for handling and disposing of 5,10-Dihydrophencomycin methyl ester.

Experimental_Workflow cluster_experiment Experimental Phase cluster_waste_generation Waste Generation cluster_disposal Disposal Phase Compound_Handling Handling of 5,10-Dihydrophencomycin methyl ester in fume hood with appropriate PPE Experiment Experimental Use Compound_Handling->Experiment Unused_Compound Excess/Expired Compound Compound_Handling->Unused_Compound Solid_Waste Contaminated Solids (gloves, vials, etc.) Experiment->Solid_Waste Liquid_Waste Contaminated Liquids (solvents, reaction mixtures) Experiment->Liquid_Waste Waste_Collection Collection in Labeled Hazardous Waste Containers Solid_Waste->Waste_Collection Liquid_Waste->Waste_Collection Unused_Compound->Waste_Collection Waste_Storage Temporary Storage in Designated Area Waste_Collection->Waste_Storage Waste_Disposal Disposal by Licensed Chemical Waste Contractor Waste_Storage->Waste_Disposal

Caption: Experimental workflow from handling to disposal.

Spill_Response_Workflow Spill_Occurs Spill of 5,10-Dihydrophencomycin methyl ester occurs Evacuate Evacuate immediate area Spill_Occurs->Evacuate Don_PPE Don appropriate PPE Evacuate->Don_PPE Contain_Spill Contain spill using dry methods (avoid dust generation) Don_PPE->Contain_Spill Collect_Waste Collect spilled material and cleanup debris into a labeled hazardous waste container Contain_Spill->Collect_Waste Decontaminate Decontaminate the area Collect_Waste->Decontaminate Report Report the spill according to institutional protocols Decontaminate->Report

References

Handling

Personal protective equipment for handling 5,10-Dihydrophencomycin methyl ester

For Researchers, Scientists, and Drug Development Professionals This guide provides crucial safety and logistical information for handling 5,10-Dihydrophencomycin methyl ester (CAS No. 193421-85-1).

Author: BenchChem Technical Support Team. Date: November 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 5,10-Dihydrophencomycin methyl ester (CAS No. 193421-85-1). As a novel phenazine derivative with limited safety data, it is imperative to handle this compound with the utmost caution, adhering to stringent laboratory safety protocols. The following procedures are based on the known hazards of structurally related phenazine compounds and general best practices for handling research chemicals.

Hazard Assessment and Personal Protective Equipment (PPE)

Personal Protective Equipment (PPE) Specifications Purpose
Eye and Face Protection ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles. A face shield should be worn over safety glasses when there is a risk of splashing.Protects eyes and face from splashes, and airborne particles.
Hand Protection Disposable nitrile gloves (minimum). Consider double-gloving for added protection. Consult glove manufacturer's chemical resistance guide for specific breakthrough times if available.Prevents skin contact with the chemical.
Body Protection A buttoned, flame-resistant laboratory coat (e.g., Nomex®) worn over long pants and closed-toe shoes.Protects skin and clothing from spills and splashes.
Respiratory Protection Not typically required for small quantities handled in a well-ventilated area or a certified chemical fume hood. If aerosols may be generated or ventilation is inadequate, a NIOSH-approved respirator (e.g., N95 or higher) is necessary.Prevents inhalation of airborne particles or aerosols.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is essential for the safe handling of 5,10-Dihydrophencomycin methyl ester. The following workflow outlines the key steps from preparation to disposal.

cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling cluster_disposal Disposal prep_ppe 1. Don PPE prep_setup 2. Prepare work area (fume hood, spill kit) prep_ppe->prep_setup handle_weigh 3. Weigh compound in ventilated enclosure prep_setup->handle_weigh handle_dissolve 4. Dissolve/prepare solution in fume hood handle_weigh->handle_dissolve post_decon 5. Decontaminate work area handle_dissolve->post_decon post_ppe 6. Doff PPE correctly post_decon->post_ppe disp_waste 7. Segregate and label hazardous waste post_ppe->disp_waste disp_final 8. Dispose according to institutional guidelines disp_waste->disp_final

Safe Handling Workflow for 5,10-Dihydrophencomycin Methyl Ester

Experimental Protocol: General Handling

  • Preparation : Before handling the compound, ensure you are wearing the appropriate PPE as specified in the table above.[1][2][3] Prepare your designated work area, preferably within a certified chemical fume hood, by laying down absorbent bench paper. Ensure a chemical spill kit is readily accessible.

  • Weighing : If working with the solid form, weigh the required amount in a ventilated balance enclosure or within the fume hood to minimize inhalation exposure.

  • Solution Preparation : When preparing solutions, add the solid compound to the solvent slowly to avoid splashing. All solution preparation should be conducted within the fume hood.

  • Post-Handling : After handling is complete, decontaminate all surfaces and equipment used.

  • PPE Removal : Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 5,10-Dihydrophencomycin methyl ester and associated waste is critical to ensure environmental safety and regulatory compliance.

Waste Stream Disposal Procedure
Solid Compound Collect in a clearly labeled, sealed container for hazardous chemical waste.
Contaminated Labware (e.g., pipette tips, tubes) Place in a designated hazardous waste container. Do not dispose of in regular trash.
Solutions Collect in a compatible, labeled hazardous waste container. Do not pour down the drain.
Contaminated PPE (e.g., gloves) Dispose of as hazardous waste in a designated container.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on hazardous waste disposal procedures.[4][5][6]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

Emergency Situation Immediate Action
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[5][6]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5][6]
Inhalation Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5][6]
Spill For minor spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For major spills, evacuate the area and contact your institution's EHS office.[7]

This information is intended to provide essential guidance for the safe handling of 5,10-Dihydrophencomycin methyl ester. It is not a substitute for a thorough risk assessment and adherence to your institution's specific safety protocols. Always prioritize safety and consult with your EHS department for any questions or concerns.

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 2
5,10-Dihydrophencomycin methyl ester
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